Physicochemical Properties of (4-Chlorobenzyl)hydrazine Methanesulfonate: A Technical Guide
Executive Summary (4-Chlorobenzyl)hydrazine methanesulfonate (CAS 1638351-23-1) is a specialized alkylhydrazine intermediate used primarily in the synthesis of nitrogen-containing heterocycles (pyrazoles, tetrazoles) for...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(4-Chlorobenzyl)hydrazine methanesulfonate (CAS 1638351-23-1) is a specialized alkylhydrazine intermediate used primarily in the synthesis of nitrogen-containing heterocycles (pyrazoles, tetrazoles) for pharmaceutical applications. While the free base hydrazine is prone to oxidation and instability, the methanesulfonate (mesylate) salt form offers superior crystallinity, water solubility, and shelf-life stability, making it a preferred reagent for GMP manufacturing.
This guide provides a comprehensive technical analysis of its physicochemical properties, synthesis logic, analytical profiling, and critical safety considerations regarding genotoxicity.
Chemical Identity & Structural Characterization[1][2]
The compound consists of a hydrazine moiety mono-alkylated with a para-chlorobenzyl group, stabilized as a methanesulfonic acid salt.
The selection of the methanesulfonate counterion over the more common hydrochloride (HCl) is a deliberate physicochemical engineering choice:
Solubility: Mesylates typically exhibit higher aqueous solubility than HCl salts, facilitating reactions in polar aqueous-organic media.
Hygroscopicity: While mesylates can be hygroscopic, they often form stable crystal lattices that resist deliquescence better than corresponding hydrobromides or nitrates.
Genotoxicity Control: Methanesulfonic acid is non-volatile (unlike HCl), reducing the risk of acid vapor corrosion and ensuring stoichiometric stability during drying processes.
Physicochemical Profiling
Solid-State Properties
Melting Point: Typically 160–185°C (Decomposition). Note: Hydrazine salts often exhibit decomposition upon melting. Differential Scanning Calorimetry (DSC) is recommended over capillary methods to identify the onset of thermal instability.
Crystallinity: High. The salt form disrupts the intermolecular H-bonding of the free hydrazine, creating a rigid lattice.
Hygroscopicity: Moderate. Requires storage in varying humidity conditions (e.g., <60% RH) to prevent caking.
) is the most basic site. The pKa of the conjugate acid is estimated at 7.5–8.2 .
pH Stability: Stable in acidic media (pH < 4). In basic conditions (pH > 9), the free base is liberated, which is susceptible to air oxidation to form azo or hydrazone degradation products.
Synthesis & Process Chemistry
The synthesis requires careful control of stoichiometry to prevent over-alkylation , a critical quality attribute (CQA).
Synthetic Pathway (DOT Diagram)
Caption: Synthesis pathway highlighting the critical control of bis-alkylation impurities via hydrazine excess.
Process Critical Parameters
Hydrazine Excess: A molar ratio of >5:1 (Hydrazine:Substrate) is mandatory. Low ratios favor the formation of the bis-alkylated impurity (N,N'-bis(4-chlorobenzyl)hydrazine), which is difficult to remove via crystallization.
Temperature Control: The alkylation is exothermic. Uncontrolled heat can lead to the formation of azines via oxidation.
Salt Formation: Methanesulfonic acid should be added to the cooled free base solution. The exotherm must be controlled to <30°C to prevent discoloration.
Analytical Profiling & Quality Control
Spectroscopic Identification
¹H NMR (DMSO-d₆):
δ 2.35 ppm (s, 3H, CH₃ -SO₃⁻)
δ 4.05 ppm (s, 2H, Ar-CH₂ -N)
δ 7.40–7.50 ppm (m, 4H, Ar-H )
δ 8.5–9.5 ppm (br s, NH protons, exchangeable)
Mass Spectrometry (ESI+):
Major peak: m/z 157.04 [M+H]⁺ (corresponding to the cation).
Fragment: m/z 125 (loss of hydrazine, formation of chlorobenzyl cation).
Impurity Profiling (HPLC)
A Reverse-Phase (C18) method is standard.
Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.
Detection: UV @ 220 nm (Benzyl chromophore).
Key Impurities:
Bis-impurity: Elutes significantly later (more lipophilic).
Hydrazine: Elutes at void volume (requires derivatization or ion chromatography for quantification).
Azine derivatives: Oxidation products appearing as doublets in UV.
Safety & Genotoxicity (GTI) Assessment
WARNING: Hydrazines are structural alerts for genotoxicity (mutagenicity).
Ames Test & Mutagenicity
Classification: Class 2 or 3 Solvent/Reagent (ICH M7).
Mechanism: Hydrazines can react with DNA via alkylation or free radical mechanisms.
Ames Status: Generally Positive (Strain TA1535/TA100).
Control Strategy: As a reactive intermediate, it must be purged in subsequent steps. The "purge factor" must be calculated to ensure final drug substance levels are < TTC (Threshold of Toxicological Concern), typically 1.5 µ g/day .
Handling Protocols
Containment: Use a fume hood or powder containment enclosure (Band 4 OEL: 1–10 µg/m³).
Decontamination: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize the hydrazine to nitrogen gas and the corresponding alcohol/halide, rendering it non-genotoxic.
References
National Toxicology Program (NTP). Toxicological Profile for Hydrazines. U.S. Department of Health and Human Services, 1997. Link
Patil, P., et al. "Hydrazine in the Ugi Tetrazole Reaction." University of Groningen, 2016. Link
Hoffstadt, W. F. "Synthesis of 4-sulfonamidophenyl hydrazines." U.S. Patent 3,839,325, 1974. Link
International Conference on Harmonisation (ICH). M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. 2017. Link
An In-depth Technical Guide to p-Chlorobenzylhydrazine Mesylate: Properties, Synthesis, and Applications
This guide provides a comprehensive technical overview of p-chlorobenzylhydrazine mesylate, a compound of interest for researchers, scientists, and professionals in the field of drug development. The content herein is st...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of p-chlorobenzylhydrazine mesylate, a compound of interest for researchers, scientists, and professionals in the field of drug development. The content herein is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a thorough understanding of its chemical properties, synthesis, and potential applications.
Core Molecular Attributes
p-Chlorobenzylhydrazine mesylate is the salt formed from the reaction of p-chlorobenzylhydrazine and methanesulfonic acid. Understanding its fundamental molecular characteristics is the first step in its application.
Chemical Structure and Properties
The formation of p-chlorobenzylhydrazine mesylate involves an acid-base reaction where the basic hydrazine moiety of p-chlorobenzylhydrazine is protonated by the strong acid, methanesulfonic acid.
Caption: Formation of p-chlorobenzylhydrazine mesylate salt.
A summary of the key quantitative data for p-chlorobenzylhydrazine and methanesulfonic acid, and the resulting mesylate salt is presented below.
The molecular formula and weight for p-chlorobenzylhydrazine mesylate are calculated by the summation of the constituent molecules.
Synthesis and Characterization
The synthesis of p-chlorobenzylhydrazine mesylate first requires the synthesis of the parent compound, p-chlorobenzylhydrazine.
Synthesis of p-Chlorobenzylhydrazine
A common route for the synthesis of p-chlorobenzylhydrazine hydrochloride is through the reduction of a diazonium salt formed from p-chloroaniline.[6]
Experimental Protocol:
Diazotization: p-Chloroaniline is dissolved in hydrochloric acid and cooled. An aqueous solution of sodium nitrite is then added dropwise while maintaining a low temperature to form the diazonium salt.
Reduction: The resulting diazonium salt solution is then reduced. A common reducing agent for this step is sodium sulfite.
Hydrolysis: The intermediate is hydrolyzed, typically with acid, to yield p-chlorophenylhydrazine.
Work-up: The product is then isolated and purified, often through recrystallization.
The free base, p-chlorobenzylhydrazine, can be obtained by neutralizing the hydrochloride salt with a suitable base.
Formation of the Mesylate Salt
The formation of the mesylate salt is a straightforward acid-base reaction.
Experimental Protocol:
Dissolve p-chlorobenzylhydrazine in a suitable organic solvent (e.g., isopropanol, ethanol).
Add a stoichiometric amount of methanesulfonic acid, either neat or dissolved in the same solvent.
The salt will typically precipitate out of the solution. If not, the solution can be cooled or a less polar co-solvent can be added to induce precipitation.
The resulting solid is collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.
Analytical Characterization
To confirm the identity and purity of the synthesized p-chlorobenzylhydrazine mesylate, a suite of analytical techniques should be employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The proton NMR spectrum should show characteristic peaks for the aromatic protons of the p-chlorobenzyl group, the methylene protons, and the protons of the hydrazine and mesylate groups.
Mass Spectrometry (MS): This technique will confirm the molecular weight of the cation (p-chlorobenzylhydrazinium) and the anion (mesylate).
Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present, such as N-H stretches from the hydrazinium ion and S=O stretches from the mesylate anion.
Elemental Analysis: This provides the percentage composition of carbon, hydrogen, nitrogen, sulfur, and chlorine, which should match the calculated values for the molecular formula.
X-Ray Powder Diffraction (XRPD): For crystalline solids, XRPD provides a unique fingerprint and can be used to identify the specific polymorphic form.[7]
Applications in Drug Development
Hydrazine and its derivatives are important building blocks in medicinal chemistry.[8][9] p-Chlorobenzylhydrazine serves as a valuable intermediate in the synthesis of various heterocyclic compounds with potential therapeutic activities.
Caption: Role of p-chlorobenzylhydrazine in API synthesis.
The p-chlorobenzyl moiety is found in a number of active pharmaceutical ingredients and can influence the pharmacokinetic and pharmacodynamic properties of a molecule.[10] The formation of a mesylate salt is a common strategy in drug development to improve the solubility, stability, and bioavailability of a drug substance. Methanesulfonic acid is considered a "green acid" as it is less toxic and corrosive than many mineral acids.
Safety, Handling, and Storage
Hydrazine and its derivatives are classified as hazardous materials and must be handled with appropriate precautions.[11][12]
4.1. Hazard Identification:
Toxicity: Hydrazine derivatives can be toxic if inhaled, ingested, or absorbed through the skin.[13][14] They can affect the central nervous system, liver, and kidneys.
Corrosivity: Many hydrazine compounds are corrosive and can cause severe skin and eye burns.[13]
Flammability: While aqueous solutions are less of a fire hazard, anhydrous hydrazine is flammable.[15]
4.2. Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles or a full-face shield are mandatory.
Skin Protection: Impermeable gloves (e.g., butyl rubber), a chemical-resistant apron or suit, and closed-toe shoes are required.[12]
Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is a risk of inhalation, a suitable respirator must be worn.[14]
4.3. Handling and Storage:
Handle in a well-ventilated area, preferably within a chemical fume hood.
Avoid contact with skin, eyes, and clothing.
Keep away from heat, sparks, and open flames.
Store in a cool, dry, and well-ventilated place in a tightly sealed container.
Store away from incompatible materials such as oxidizing agents and strong acids (other than for salt formation).[15]
4.4. Emergency Procedures:
Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.
Inhalation: Move the individual to fresh air.
Ingestion: Do NOT induce vomiting.
In all cases of exposure, seek immediate medical attention.[14]
Conclusion
p-Chlorobenzylhydrazine mesylate is a chemical compound with significant potential in the field of drug discovery and development. A thorough understanding of its molecular properties, a well-defined synthetic and characterization strategy, and strict adherence to safety protocols are paramount for its successful and safe application in a research setting.
References
Emco Chemicals. Methanesulfonic Acid | CAS 75-75-2 | Manufacturer. [Link]
Google Patents. CN110105287B - Synthesis process of pyraclostrobin.
PubMed. [Studies on the synthesis of p-chlorophenylpropiolylamides and its reaction products with hydrazine]. [Link]
The Royal Society of Chemistry. The Cannizzaro Reaction Synthesis of p-chlorobenzylalcohol and p-chlorobenzoic acd. [Link]
Scirp.org. Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. [Link]
MDPI. Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate. [Link]
YouTube. Make p-chlorobenzyl chloride (from para-chlorotoluene) 3rd step in making pyrimethamine. [Link]
PubMed Central. Synthesis and Optical Characterization of Hydrazone-Substituted Push–Pull-Type NLOphores. [Link]
PubMed. Expression and characterization of PhzE from P. aeruginosa PAO1: aminodeoxyisochorismate synthase involved in pyocyanin and phenazine-1-carboxylate production. [Link]
MDPI. A New Co-Crystal of Synthetic Drug Rosiglitazone with Natural Medicine Berberine: Preparation, Crystal Structures, and Dissolution. [Link]
PubMed. Characterization of the Novel P-selectin Inhibitor PSI-697 [2-(4-chlorobenzyl)-3-hydroxy-7,8,9,10-tetrahydrobenzo[h] quinoline-4-carboxylic Acid] in Vitro and in Rodent Models of Vascular Inflammation and Thrombosis. [Link]
PubMed Central. Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates. [Link]
MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle. [Link]
Technical Guide: Solubility Profile & Characterization of (4-Chlorobenzyl)hydrazine Methanesulfonate
This guide is structured as a high-level technical whitepaper designed for drug development scientists. It synthesizes theoretical physicochemical principles with practical experimental protocols, addressing the specific...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is structured as a high-level technical whitepaper designed for drug development scientists. It synthesizes theoretical physicochemical principles with practical experimental protocols, addressing the specific lack of public quantitative data for this niche salt form by providing a robust framework for characterization.[1][2]
Executive Summary
(4-Chlorobenzyl)hydrazine methanesulfonate (CAS: 1638351-23-1) represents a critical salt form of the hydrazine intermediate, designed to overcome the handling and solubility limitations of its free base or hydrochloride counterparts.[2][3] While the free base, (4-chlorobenzyl)hydrazine, exhibits lipophilicity typical of halogenated benzyl compounds, the introduction of the methanesulfonate (mesylate) counterion fundamentally alters its thermodynamic solubility landscape.[2][3]
This guide provides a theoretical solubility profile based on Structure-Property Relationships (SPR), followed by a self-validating experimental protocol for empirical determination. Key takeaway: The mesylate salt is engineered for maximal aqueous solubility and compatibility with polar organic solvents (DMSO, Methanol), facilitating high-concentration stock preparation for biological assays and synthetic workflows.[2][3]
Physicochemical Context: Why Mesylate?
In drug development, the choice of the mesylate anion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) is rarely arbitrary.[3] Unlike hydrochloride salts, which can suffer from the "common ion effect" in physiological buffers or poor solubility in organic process solvents, mesylates offer distinct advantages:
Amphiphilic Solvation: The methanesulfonate anion has a polar sulfonate head and a non-polar methyl tail, often enhancing solubility in both water and polar organic solvents (e.g., alcohols).[2]
Reduced Hygroscopicity: Compared to hydrazine dihydrochlorides, mesylates often form stable, non-hygroscopic crystalline lattices, improving weighing accuracy.[2]
Genotoxicity Awareness: Critical Note: The synthesis of mesylate salts in alcoholic solvents must be monitored for alkyl mesylates (e.g., methyl methanesulfonate), which are potent genotoxins.[2]
Predicted Solubility Profile
Based on the dielectric constants of solvents and the ionic lattice energy of hydrazine mesylates, the following solubility profile is projected. This table serves as a baseline for solvent selection.[2][4]
Strong ion-dipole interactions; Mesylate anion is highly hydrophilic.[2][3][4]
Aqueous
0.1 M HCl
Very High
Protonation of the hydrazine moiety ensures full ionization.[2][4]
Polar Aprotic
DMSO
High (>50 mg/mL)
High dielectric constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) disrupts ionic lattice; excellent for stock solutions.[3][4]
Polar Aprotic
DMF
High
Similar solvation mechanism to DMSO; useful for synthetic coupling.[2][4]
Polar Protic
Methanol
Moderate to High
Good solvation of the mesylate anion; useful for recrystallization.[2][4]
Polar Protic
Ethanol
Moderate
Reduced solubility compared to MeOH due to the ethyl chain's steric/lipophilic effect.[2][4]
Non-Polar
Dichloromethane (DCM)
Low / Sparingly
Insufficient polarity to overcome lattice energy; may dissolve trace amounts.[2][4]
Non-Polar
Hexane / Toluene
Insoluble
Lack of dipole moment prevents solvation of the ionic salt.[2][4]
Experimental Protocols
Since batch-specific crystallinity affects solubility, empirical determination is required.[2][3][4] The following protocols are designed to be self-validating —meaning the results include internal checks to ensure accuracy.
Protocol A: Visual Solubility Screening (Tier 1)
Use this for rapid solvent selection during synthesis or assay development.[2][3]
Materials: 10 mg of (4-Chlorobenzyl)hydrazine methanesulfonate per vial; HPLC-grade solvents.
Weighing: Dispense 10.0 mg of compound into clear borosilicate glass vials (4 mL capacity).
Aliquot Addition: Add solvent in incremental aliquots:
Step 1: Add 100
L (Target: 100 mg/mL). Vortex for 60s. Observe.
Step 2: If insoluble, add 400 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
L (Total 0.5 mL; Target: 20 mg/mL).[3] Vortex and sonicate (5 min).
Step 3: If insoluble, add 500 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
L (Total 1.0 mL; Target: 10 mg/mL).[3] Heat to 40°C if stable.[2][4]
Endpoint: Solubility is defined as a clear solution with no visible particulates against a dark background.[2][4]
Protocol B: Quantitative Saturation via HPLC (Tier 2)
Use this for generating Certificates of Analysis (CoA) or physicochemical data packages.[2][3]
Validation Step: Use an internal standard (e.g., Benzophenone) to correct for injection variability.[2][3]
Saturation: Add excess solid to 1 mL of solvent (Water, DMSO, MeOH) until a precipitate persists.[2][4]
Equilibration: Agitate at 25°C for 24 hours (orbital shaker).
Filtration: Filter supernatant through a 0.22 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
m PTFE filter (for organics) or PES filter (for water).[3][4] Discard the first 200 L to account for filter adsorption.
Analysis: Dilute filtrate 1:100 and analyze via HPLC-UV (254 nm).
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[2][4]
The following diagram outlines the logical decision tree for determining the optimal solvent system for this compound.
Figure 1: Decision logic for solvent selection based on application (Assay vs. Synthesis).
Stability & Safety Considerations
Chemical Stability
Hydrazines are reducing agents and nucleophiles.[2][4]
Oxidation: In solution (especially alkaline aqueous solutions), (4-chlorobenzyl)hydrazine can oxidize to the corresponding hydrazone or azo compounds.[2][3] Recommendation: Prepare aqueous solutions fresh and keep DMSO stocks at -20°C under argon.
Aldehyde/Ketone Reactivity: Avoid solvents containing carbonyl impurities (e.g., acetone, unpurified ethyl acetate) as they will rapidly form hydrazones.[2][3]
Genotoxicity Alert (Mesylates)
When handling methanesulfonate salts, be aware of the potential formation of Alkyl Mesylates (e.g., Methyl Methanesulfonate, MMS) if the salt was crystallized from methanol.[2][3]
Risk Mitigation: Verify the Certificate of Analysis for "Alkyl Mesylate" impurity levels if the compound is intended for biological testing.[2][4]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3015209, (4-Chlorobenzyl)hydrazine.[2][3][4] Retrieved October 26, 2025 from [Link][2][3]
Gerritsen, L. et al. (2024). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review.[2][4] Royal Society of Chemistry.[2][4] Retrieved from [Link]
University of Calgary. Solubility of Organic Compounds: Classification and Principles. Retrieved from [Link][2][3]
Navigating the Unseen: A Technical Safety and Handling Guide for (4-Chlorobenzyl)hydrazine Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document is an in-depth technical guide compiled from authoritative sources on closely related hydrazine compounds. As of the date of publi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document is an in-depth technical guide compiled from authoritative sources on closely related hydrazine compounds. As of the date of publication, a specific Safety Data Sheet (SDS) for (4-Chlorobenzyl)hydrazine methanesulfonate (CAS No. 1638351-23-1) is not publicly available. The safety protocols and data presented herein are based on the known hazards of the hydrazine chemical class and are intended to provide a robust framework for risk assessment and safe handling. It is imperative that all handling of this compound is conducted by technically qualified individuals in a controlled laboratory setting.
Introduction: Understanding the Compound
(4-Chlorobenzyl)hydrazine methanesulfonate is a research and development chemical.[1] Its structure combines a substituted benzylhydrazine moiety with a methanesulfonate salt. Hydrazine derivatives are known for their reactivity and are utilized in various chemical syntheses.[2][3] However, this reactivity also underpins their significant toxicological profile. This guide provides a comprehensive overview of the anticipated hazards and the necessary safety protocols to mitigate risks during its use in a research environment.
Hazard Assessment: A Profile Based on Hydrazine Analogs
Due to the absence of a specific SDS, the hazard profile for (4-Chlorobenzyl)hydrazine methanesulfonate is extrapolated from data on analogous hydrazine compounds, such as hydrazine hydrate and other substituted hydrazines. The hydrazine functional group is the primary driver of the toxicological concerns.
Anticipated GHS Classification
Based on the classification of related hydrazine compounds, (4-Chlorobenzyl)hydrazine methanesulfonate should be treated as a substance with a high degree of hazard.[4][5]
H410: Very toxic to aquatic life with long lasting effects.[4]
This table represents a presumptive classification based on available data for related hydrazine compounds and should be used for initial risk assessment.
Toxicological Insights
Hydrazines are known to be highly toxic and corrosive.[6][7] Exposure can lead to severe irritation and burns of the skin, eyes, and respiratory tract.[8][9] Systemic effects can be severe, with potential damage to the liver, kidneys, and central nervous system.[3][10] A significant concern with hydrazine compounds is their classification as probable human carcinogens.[10]
Engineering Controls and Personal Protective Equipment: A Multi-Layered Defense
A robust safety posture when handling (4-Chlorobenzyl)hydrazine methanesulfonate relies on a combination of engineering controls and appropriate Personal Protective Equipment (PPE).
Primary Engineering Controls
All manipulations of this compound must be conducted within a certified chemical fume hood to minimize inhalation exposure.[6][11] The work area should be equipped with an emergency eyewash station and a safety shower.[11][12]
Personal Protective Equipment (PPE) Protocol
A comprehensive PPE ensemble is mandatory for all personnel handling this substance.
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical safety goggles and a full-face shield.[6]
Protects against splashes and vapors that can cause severe eye damage.[6]
Hand Protection
Chemical-resistant gloves (e.g., Butyl rubber, Viton, or thick Nitrile).[6][11]
Prevents skin contact, which can lead to burns and systemic toxicity.[8]
Body Protection
A flame-resistant lab coat over chemical-resistant coveralls or an apron.[8][11]
Provides a barrier against skin exposure from spills or splashes.
Respiratory Protection
A NIOSH-approved full-face respirator with appropriate cartridges should be available for emergency situations.[6][12]
Essential for responding to spills or when engineering controls may be compromised.
Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to preventing accidental exposure and ensuring laboratory safety.
Standard Operating Procedure for Handling
Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly and all necessary PPE is donned. The work area should be clear of any incompatible materials.
Dispensing: Use only spark-proof tools and equipment.[8] When transferring the material, ensure proper grounding and bonding to prevent static discharge.
During Use: Keep the container tightly closed when not in use. Avoid the generation of dust or aerosols.
Post-Handling: Thoroughly decontaminate all equipment and work surfaces after use. Wash hands and any exposed skin immediately after handling.
Storage Requirements
Store (4-Chlorobenzyl)hydrazine methanesulfonate in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as oxidizing agents and strong acids.[8] The storage container must be tightly sealed and clearly labeled with the appropriate hazard warnings. Long-term storage in a cool, dry place is recommended.[1]
Emergency Procedures: Preparedness and Response
A clear and well-rehearsed emergency plan is essential for mitigating the consequences of an accidental release or exposure.
Spill Response
Evacuate: Immediately evacuate the affected area.
Isolate: Isolate the spill area and prevent entry.
Ventilate: Ensure the area is well-ventilated.
Contain: For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite). Do not use combustible materials like paper towels.
Collect: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
Decontaminate: Decontaminate the spill area with a suitable cleaning agent.
First Aid Measures
Exposure Route
First Aid Protocol
Inhalation
Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[13]
Skin Contact
Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[13]
Eye Contact
Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]
Ingestion
Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.
Visualizing Safety Workflows
To further clarify the necessary safety procedures, the following diagrams illustrate the key workflows for handling and emergency response.
Caption: Step-by-step workflow for the safe handling of (4-Chlorobenzyl)hydrazine methanesulfonate.
Caption: Sequential actions for a safe and effective emergency spill response.
Conclusion
(4-Chlorobenzyl)hydrazine methanesulfonate is a valuable tool for research and development, but its handling demands the utmost respect for safety. While a specific SDS is not yet available, the known hazards of the hydrazine class of compounds provide a clear and urgent directive for stringent safety protocols. By implementing robust engineering controls, mandating the use of comprehensive PPE, and adhering to the detailed handling and emergency procedures outlined in this guide, researchers can mitigate the inherent risks and ensure a safe laboratory environment.
References
Risk Management and Safety, University of Notre Dame. Hydrazine - Risk Management and Safety. [Link]
UNC Charlotte. Hydrazine and Other Corrosive and Flammable PHS. [Link]
Dräger. Dräger Gas Detectors & PPE for Hydrazine hydrate. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Toxicity and handling precautions for chlorobenzyl hydrazine derivatives
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals[1]
Executive Summary
Chlorobenzyl hydrazine derivatives (e.g., 4-chlorobenzylhydrazine, CAS 25198-45-2) represent a class of high-energy, reactive intermediates frequently employed in the synthesis of heterocycles, agrochemicals, and pharmaceutical precursors. While invaluable for their nucleophilic utility, these compounds pose a dual-threat profile: chemical instability (reducing power, potential for violent decomposition) and severe biological toxicity (alkylating agents, MAO inhibition).
This guide synthesizes current toxicological data with field-proven handling protocols. It moves beyond standard SDS warnings to explain the mechanism of toxicity—specifically the metabolic activation pathways that render these compounds carcinogenic and hepatotoxic—and provides a self-validating workflow for their safe containment and deactivation.
Chemical Nature & Reactivity
To handle these derivatives safely, one must understand their fundamental reactivity. Chlorobenzyl hydrazines are strong reducing agents and nucleophiles .
Instability: The hydrazine moiety (-NH-NH2) is thermodynamically unstable. In the presence of oxidizers (e.g., peroxides, nitric acid) or catalytic metals (Fe, Cu), it can undergo rapid, exothermic decomposition, releasing nitrogen gas (
) and hydrogen chloride (HCl).
Acid-Base Behavior: Typically supplied as hydrochloride salts to improve stability. The free base is significantly more volatile and prone to air oxidation (auto-oxidation) than the salt form.
Nucleophilicity: They readily attack electrophiles (aldehydes, ketones, alkyl halides). This same property drives their toxicity, as they can alkylate DNA bases.
Toxicological Profile & Mechanism of Action
Metabolic Activation (The "Why" of Toxicity)
The hazard of chlorobenzyl hydrazines extends beyond acute causticity. The primary danger lies in their bioactivation . Unlike direct-acting toxins, hydrazines often require metabolic processing to generate their ultimate toxic species.
Key Pathway:
Oxidation: Enzymes such as Cytochrome P450 and Monoamine Oxidase (MAO) oxidize the hydrazine group to an azo (
) and subsequently an azoxy intermediate.
Radical Formation: These unstable intermediates decompose to yield benzyl radicals (
) and diazonium ions .
Alkylation: These electrophilic species covalently bind to DNA (specifically at the O6-guanine position) and proteins, leading to mutagenesis and hepatotoxicity.
Visualization: Metabolic Activation Pathway
The following diagram illustrates the cascade from the parent compound to the DNA-damaging reactive species.
Figure 1: Metabolic activation pathway of chlorobenzyl hydrazine derivatives leading to cytotoxic effects.
Tumors in lung, liver, and blood vessels (hemangioendotheliomas).
DNA alkylation by diazonium ions (Category 1B/2 Carcinogen).
MAO Inhibition
Hypertensive crisis if combined with tyramine-rich foods.
Structural mimicry of neurotransmitters inhibits Monoamine Oxidase.
Risk Management & Handling Protocols
Engineering Controls
Solid State: Weighing of chlorobenzyl hydrazine hydrochloride salts must occur in a Static-Dissipative Glove Box or a Vented Balance Enclosure . The dust is a potent sensitizer and inhalation hazard.
Liquid/Solution: All reactions involving heating or reflux must be performed in a certified chemical fume hood with the sash at the lowest working position.
Atmosphere: Store and handle under an inert atmosphere (Nitrogen or Argon) to prevent auto-oxidation and formation of explosive peroxides.
Handling Workflow Decision Tree
This self-validating workflow ensures that the correct level of containment is selected based on the quantity and physical state of the material.
Figure 2: Decision logic for containment strategies based on physical state and quantity.
Experimental Protocols
Safe Solubilization & Usage
Objective: Minimize dust generation and exposure during solution preparation.
Preparation: Pre-weigh the solvent in a tared flask inside the fume hood.
Transfer: If using a glovebox is not feasible for small amounts (<500mg), use a closed-transfer weighing funnel . Do not use a spatula in an open air draft.
Dissolution: Add the solid to the solvent, not vice-versa, to avoid "puffing" of the powder.
Inerting: Immediately purge the headspace with Nitrogen and seal.
Decontamination & Disposal (The "Kill" Step)
Critical Warning: Do not mix hydrazine waste with standard organic waste streams (especially those containing ketones or aldehydes) as this can form hydrazones, some of which are shock-sensitive.
Activated charcoal may be indicated. Treat seizures with Pyridoxine (Vit B6).[8]
Spill
Evacuate area. Absorb with inert material (Vermiculite).[1][2][5]
Do not use saw-dust (fire hazard). Use non-sparking tools.
References
PubChem. (2025).[9] (4-Chlorobenzyl)hydrazine | C7H9ClN2.[9] National Library of Medicine.
[Link]
National Institute for Occupational Safety and Health (NIOSH). (2014).[10] Skin Notation Profiles: Phenylhydrazine.[10] Centers for Disease Control and Prevention.[10]
[Link]
Kalyanaraman, B., & Sinha, B. K. (1985). Free radical-mediated activation of hydrazine derivatives. Environmental Health Perspectives.
[Link]
Stop Carcinogens at Work. (n.d.). Hydrazine - Substance Information.
[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Experimental ProtocolTarget Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Introduction & Mechanistic Rationale
Hydrazones are highly privileged pharmacophores in drug discovery and serve as critical intermediates in bioconjugation and complex organic synthesis. The formation of a hydrazone from an aldehyde and a hydrazine derivative is a classic nucleophilic addition-elimination reaction (1)[1].
However, handling free alkylhydrazines is notoriously difficult due to their toxicity, volatility, and susceptibility to rapid air oxidation. To circumvent these issues, (4-chlorobenzyl)hydrazine is typically supplied and utilized as a methanesulfonate (mesylate) salt (CAS: 1638351-23-1) (2)[2]. The mesylate counterion provides a highly crystalline, non-hygroscopic solid that ensures accurate stoichiometric weighing and long-term bench stability (3)[3].
The Causality of pH Control
Because the hydrazine is sequestered as a protonated salt, an exogenous base must be introduced to liberate the free nucleophilic amine in situ (4)[4]. The reaction proceeds through two distinct kinetic steps:
Nucleophilic Attack: The free (4-chlorobenzyl)hydrazine attacks the electrophilic carbonyl carbon of the aldehyde, forming a tetrahedral carbinolamine intermediate.
Dehydration: The carbinolamine undergoes acid-catalyzed dehydration to form the final C=N double bond of the hydrazone.
This creates a mechanistic paradox: the first step requires a free base (high pH), while the second step requires acid catalysis (low pH). If the environment is too basic, dehydration stalls. If it is too acidic, the hydrazine remains fully protonated and non-nucleophilic. Therefore, employing a self-buffering system—specifically Sodium Acetate in Ethanol —is strictly recommended to maintain the optimal pH range of 4.5–5.5.
Fig 1. Mechanistic pathway of hydrazone formation from hydrazine mesylate salts.
Reagent Preparation & Optimization
Selection of the correct base and solvent system is the primary determinant of yield and purity. The tables below summarize the empirical data governing these choices to ensure a self-validating and robust experimental setup.
Table 1: Base Selection for Hydrazine Liberation
Base
pKa (conjugate acid)
Effect on Reaction
Recommendation
Sodium Acetate (NaOAc)
~4.76
Buffers the system perfectly at the ideal pH for imine/hydrazone formation.
Optimal
Triethylamine (TEA)
~10.75
Fully liberates hydrazine but makes the solution too basic, stalling the dehydration step.
Requires Glacial AcOH additive
Pyridine
~5.25
Good pH profile, but highly toxic, malodorous, and difficult to remove during workup.
Alternative
Table 2: Solvent Selection
Solvent
Solubility of Mesylate Salt
Reaction Kinetics
Workup Compatibility
Absolute Ethanol
Moderate to Good
Excellent (Reflux at 78°C)
High (Allows direct water precipitation)
Methanol
High
Good (Reflux at 65°C)
High
Tetrahydrofuran (THF)
Poor
Slow (Heterogeneous mixture)
Low (Requires liquid-liquid extraction)
Experimental Workflow
Fig 2. Experimental workflow for the synthesis of (4-chlorobenzyl)hydrazones.
Step-by-Step Methodology
This protocol is designed as a self-validating system: by using a slight excess of the aldehyde, we ensure complete consumption of the (4-chlorobenzyl)hydrazine. Because the resulting hydrazone is highly lipophilic compared to the starting salt, the product can be isolated in high purity simply by aqueous precipitation, bypassing the need for column chromatography.
Deionized water : 10.0 mL (For precipitation/workup)
Protocol
Preparation of the Free Base: In a clean, oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, suspend (4-chlorobenzyl)hydrazine methanesulfonate (1.0 mmol) in absolute ethanol (5.0 mL).
Buffering the System: Add anhydrous sodium acetate (1.2 mmol) to the suspension. Stir the mixture vigorously at room temperature for 15 minutes. The suspension will transition as the free hydrazine is liberated and sodium methanesulfonate is formed in situ.
Aldehyde Addition: Dissolve the target aldehyde (1.05 mmol) in a minimal volume of absolute ethanol (1.0 mL). Add this solution dropwise to the reaction mixture over 5 minutes.
Reaction Incubation: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 78°C) for 2 to 4 hours. Note: For highly reactive unhindered aliphatic aldehydes, stirring at room temperature for 12 hours may suffice, whereas sterically hindered aryl aldehydes require refluxing (5)[5].
Monitoring: Monitor the reaction progress via TLC (Eluent: Hexanes/Ethyl Acetate 3:1) or LC-MS. The product hydrazone will exhibit a significantly higher
value than the highly polar hydrazine starting material.
Workup: Once the reaction is deemed complete, remove the flask from the heat source and allow it to cool to room temperature. Concentrate the mixture under reduced pressure to approximately one-third of its original volume (do not evaporate to dryness).
Isolation via Precipitation: Place the flask in an ice bath. Add ice-cold deionized water (10 mL) dropwise while stirring vigorously. The (4-chlorobenzyl)hydrazone product will crash out of the solution as a crystalline solid, while the sodium methanesulfonate and excess sodium acetate remain dissolved in the aqueous layer.
Filtration and Drying: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold water (2 x 5 mL) to remove any residual salts. Dry the solid in a vacuum oven at 40°C overnight to yield the pure hydrazone.
References
19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction - Chemistry LibreTexts.1
1638351-23-1 (4-Chlorobenzyl)hydrazine methanesulfonate - AK Scientific. 2
Application Notes & Protocols for (4-Chlorobenzyl)hydrazine Methanesulfonate in Pharmaceutical Synthesis
Introduction: The Strategic Importance of the Hydrazine Moiety in Drug Scaffolds (4-Chlorobenzyl)hydrazine and its salt forms, such as the methanesulfonate salt, represent a class of highly versatile and reactive interme...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of the Hydrazine Moiety in Drug Scaffolds
(4-Chlorobenzyl)hydrazine and its salt forms, such as the methanesulfonate salt, represent a class of highly versatile and reactive intermediates in modern medicinal chemistry. The intrinsic nucleophilicity of the hydrazine group makes it a powerful tool for constructing a wide array of nitrogen-containing heterocyclic compounds, which are foundational scaffolds in many approved therapeutics.[1][2] Its utility is particularly pronounced in the synthesis of molecules targeting the central nervous system, most notably as precursors to potent and selective monoamine oxidase (MAO) inhibitors.[3][4]
Monoamine oxidases (MAO-A and MAO-B) are critical enzymes that regulate the levels of neurotransmitters like serotonin, dopamine, and noradrenaline in the brain.[4] Dysregulation of these neurotransmitters is implicated in depressive disorders and neurodegenerative diseases such as Parkinson's disease.[3] Consequently, inhibitors of these enzymes are of significant therapeutic interest. The hydrazine functional group is a classic pharmacophore for MAO inhibition, capable of forming either reversible or irreversible complexes with the enzyme's flavin adenine dinucleotide (FAD) cofactor.[3] This guide provides a detailed exploration of (4-Chlorobenzyl)hydrazine methanesulfonate, from its fundamental properties and safe handling to its practical application in the synthesis of bioactive hydrazones and pyrazole derivatives.
Part 1: Physicochemical Properties and Critical Safety Protocols
Physicochemical Data Summary
The methanesulfonate salt is used to improve the stability and handling of the parent hydrazine compound. The properties of the free base, (4-Chlorobenzyl)hydrazine, are summarized below.
(4-Chlorobenzyl)hydrazine and its salts are hazardous substances requiring strict adherence to safety protocols. The compound is classified as acutely toxic if inhaled, harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, may cause an allergic skin reaction, and is suspected of causing cancer.[6]
Personal Protective Equipment (PPE):
Respiratory Protection: Required when vapors or aerosols are generated. Use a full-face respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA).[7]
Hand Protection: Use impervious gloves (e.g., nitrile rubber) inspected prior to use. Dispose of contaminated gloves in accordance with laboratory safety regulations.
Eye Protection: Wear chemical safety goggles and a face shield.[7]
Skin and Body Protection: Wear a lab coat and impervious protective clothing. Ensure a safety shower and eye wash station are readily accessible.[6][7]
Handling and Storage:
Ventilation: Always work within a certified chemical fume hood to avoid inhalation.[6]
Inert Atmosphere: Hydrazine derivatives can be air-sensitive. While the methanesulfonate salt is more stable, handling under an inert atmosphere (e.g., nitrogen or argon) is recommended for prolonged manipulations.
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep it locked up or in an area accessible only to qualified personnel.[6]
Disposal: Dispose of waste material as hazardous waste in accordance with federal, state, and local regulations. Do not allow the product to enter drains.[7]
Part 2: Synthetic Applications & Experimental Protocols
The primary utility of (4-chlorobenzyl)hydrazine lies in its role as a nucleophile for the formation of C-N bonds, leading to the synthesis of hydrazones and the construction of heterocyclic rings.
Application Focus: Synthesis of Hydrazone-Based MAO Inhibitors
Hydrazones are a well-established class of compounds exhibiting a wide range of biological activities, including MAO inhibition.[3][8] The synthesis involves a condensation reaction between the hydrazine and an appropriate aldehyde or ketone. This reaction is a cornerstone of combinatorial chemistry for generating libraries of potential drug candidates.
Caption: General workflow for the synthesis of hydrazone derivatives.
Rationale: This protocol describes the nucleophilic addition of (4-Chlorobenzyl)hydrazine to a carbonyl group, followed by dehydration to form a stable C=N double bond (the hydrazone). Ethanol is a common solvent due to its ability to dissolve the reactants and its relatively high boiling point for reflux. An acid catalyst (like acetic acid) is often added in trace amounts to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the reaction.
Round-bottom flask, condenser, magnetic stirrer, heating mantle
Procedure:
Reactant Setup: To a round-bottom flask, add (4-Chlorobenzyl)hydrazine methanesulfonate (1.0 eq) and the selected carbonyl compound (1.0 eq).
Solvent Addition: Add absolute ethanol to dissolve the reactants (concentration typically 0.1-0.5 M).
Catalyst Addition: Add 1-2 drops of glacial acetic acid to the mixture.
Reaction: Equip the flask with a condenser and heat the mixture to reflux (approximately 78 °C for ethanol). Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up: Once the reaction is complete (typically 2-6 hours), cool the mixture to room temperature and then place it in an ice bath to induce precipitation of the product.
Isolation: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.
Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) to yield the pure hydrazone derivative.
Application Focus: Synthesis of Pyrazole Scaffolds
Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This scaffold is prevalent in pharmaceuticals, including anti-inflammatory drugs like Celecoxib.[1] A common synthetic route is the reaction of a hydrazine with a 1,3-dicarbonyl compound or an α,β-unsaturated ketone.[9]
Caption: Synthesis of pyrazoles via condensation and cyclization.
Rationale: This synthesis proceeds via a conjugate (Michael) addition of the hydrazine to the β-carbon of the α,β-unsaturated ketone.[9] This is followed by an intramolecular condensation between the remaining nitrogen and the ketone carbonyl, which, after dehydration, results in the formation of the stable, aromatic pyrazole ring.
Materials:
(4-Chlorobenzyl)hydrazine methanesulfonate
An α,β-unsaturated ketone (e.g., 4-phenylbut-3-en-2-one) (1.0 equivalent)
Ethanol or Acetic Acid (as solvent)
Round-bottom flask, condenser, magnetic stirrer, heating mantle
Procedure:
Reactant Setup: In a round-bottom flask, dissolve the α,β-unsaturated ketone (1.0 eq) in a suitable solvent like ethanol or glacial acetic acid.
Hydrazine Addition: Add (4-Chlorobenzyl)hydrazine methanesulfonate (1.0 eq) to the solution. If using a salt form, a mild base may be needed to liberate the free hydrazine, although often the reaction proceeds with the salt in a protic solvent.
Reaction: Heat the mixture to reflux and monitor the reaction by TLC. The use of acetic acid as a solvent can also catalyze the dehydration step.
Work-up: After completion (typically 4-12 hours), cool the reaction mixture to room temperature. If using acetic acid, carefully pour the mixture into a beaker of ice water and neutralize with a base (e.g., sodium bicarbonate solution) until the product precipitates.
Isolation: Collect the precipitated solid by vacuum filtration and wash thoroughly with water.
Purification: Dry the crude solid. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
Conclusion
(4-Chlorobenzyl)hydrazine methanesulfonate is a valuable and reactive intermediate for pharmaceutical research and development. Its ability to readily form hydrazones and participate in cyclization reactions makes it a key building block for synthesizing diverse molecular scaffolds, particularly for targeting enzymes like monoamine oxidase.[3][4][8] The protocols provided herein offer robust starting points for laboratory synthesis. However, due to the significant hazards associated with hydrazine derivatives, all handling and experimental work must be conducted with the utmost care, adhering strictly to established safety procedures.[6][7]
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3015209, (4-Chlorobenzyl)hydrazine. Retrieved from [Link].
Al-Ghorbani, M., et al. (2023). Development of a New Class of Monoamine Oxidase-B Inhibitors by Fine-Tuning the Halogens on the Acylhydrazones. ACS Omega. Retrieved from [Link].
Taha, M., et al. (2017). Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity. Molecules. Retrieved from [Link].
Al-Salahi, R., et al. (2020). Design, synthesis, molecular modelling and in vitro screening of monoamine oxidase inhibitory activities of novel quinazolyl hydrazine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link].
Goksen, Z., et al. (2024). Design, Synthesis, and Biological Effect Studies of Novel Benzofuran–Thiazolylhydrazone Derivatives as Monoamine Oxidase Inhibitors. ACS Omega. Retrieved from [Link].
Khan, M., et al. (2018). Synthesis, monoamine oxidase inhibition activity and molecular docking studies of novel 4-hydroxy-N'-[benzylidene or 1-phenylethylidene]-2-H/methyl/benzyl-1,2-benzothiazine-3-carbohydrazide 1,1-dioxides. European Journal of Medicinal Chemistry. Retrieved from [Link].
Barnard, J. C. (1999). Process for 4-sulfonamidophenyl hydrazines. Google Patents.
Ashenhurst, J. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. Retrieved from [Link].
Hoffstadt, W. F. (1974). Synthesis of 4-sulfonamidophenyl hydrazines. Google Patents.
Berillo, D., et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. Pharmacia. Retrieved from [Link].
Organic Chemistry Portal. (n.d.). Hydrazine. Retrieved from [Link].
Reachem. (2024, September 23). Applications of Heterocyclic Compounds in Pharmaceuticals. Retrieved from [Link].
Isbell, J., & Kloeckner, B. (2020). Synthesis of Pyrazole Heterocycles. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link].
LibreTexts Chemistry. (2025, February 24). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved from [Link].
Singh, A., & Chawla, A. (2025, October 8). Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. Journal of Drug Delivery and Therapeutics. Retrieved from [Link].
European Patent Office. (1999). Process for 4-sulfonamidophenyl hydrazines. Retrieved from [Link].
Demian, Y. Y., et al. (2022). Heterocyclizations based on N-(R-hydrazine-1-carbonothioyl)cycloalkancarboxamides: functionalized azoles and their antimicrobial activity. Current issues in pharmacy and medicine: science and practice. Retrieved from [Link].
Penning, T. D. (2026, January 30). The Role of (4-Methoxybenzyl)hydrazine Dihydrochloride in Modern Synthesis. Angewandte Chemie International Edition. Retrieved from [Link].
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 10816, 4-Chlorobenzohydrazide. Retrieved from [Link].
Sánchez, J. B., et al. (2019). Proposed reaction mechanism for the reaction between 4-chloroquinazoline and hydrazine. ResearchGate. Retrieved from [Link].
Kummari, M. R., et al. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. Retrieved from [Link].
NIST. (n.d.). 4-Chlorobenzyl alcohol. NIST Chemistry WebBook. Retrieved from [Link].
Bailey, T. S., et al. (2023). Exploration of hydrazine-based small molecules as metal chelators for KDM4 inhibition. RSC Medicinal Chemistry. Retrieved from [Link].
Application Note: Solvent Selection and Optimization for Reactions Involving Hydrazine Methanesulfonate Salts
Executive Summary Hydrazine methanesulfonate (often referred to as hydrazine mesylate) has emerged as a critical reagent in the synthesis of complex active pharmaceutical ingredients (APIs), including pyrazoles, hydrazon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Hydrazine methanesulfonate (often referred to as hydrazine mesylate) has emerged as a critical reagent in the synthesis of complex active pharmaceutical ingredients (APIs), including pyrazoles, hydrazones, and triazole derivatives. By replacing anhydrous hydrazine, this stable salt mitigates severe toxicity and explosive hazards. More importantly, it provides a built-in acidic microenvironment that accelerates condensation and substitution kinetics[1].
As a Senior Application Scientist, I have structured this guide to move beyond basic procedures. This application note details the mechanistic causality behind solvent efficacy and provides self-validating protocols designed for researchers and drug development professionals.
Mechanistic Rationale for Solvent Selection
The choice of solvent when handling hydrazine methanesulfonate dictates the reaction pathway by modulating the solubility of the mesylate counterion and the nucleophilicity of the hydrazine moiety.
Polar Protic Solvents (e.g., Ethanol, Methanol):
Ideal for condensation reactions (e.g., pyrazole synthesis). The protic environment stabilizes the transition state during the initial nucleophilic attack on carbonyl carbons and facilitates the subsequent dehydration step. Ethanol is specifically favored because it allows hydrazine methanesulfonate to dissolve fully at reflux, ensuring homogenous reaction kinetics[2].
Polar Aprotic Solvents (e.g., Acetonitrile):
Optimal for nucleophilic substitution, such as epoxide ring openings. Acetonitrile provides a unique thermodynamic advantage: while the starting materials are soluble at reflux, the resulting hydrazine methanesulfonate byproduct has highly temperature-dependent solubility. Cooling the reaction forces the quantitative precipitation of the salt, driving the reaction forward and simplifying downstream purification[1].
Biphasic and Halogenated Systems (e.g., Dichloromethane/Water):
Required for complex heterocycle formations (e.g., s-triazine reactions) where pH control is paramount. Biphasic systems allow the reactive intermediates to partition into the organic phase, protecting them from aqueous degradation while the mesylate salt remains buffered in the aqueous layer[3].
Quantitative Solvent Matrix
To facilitate rapid process development, the following table summarizes the physicochemical behavior of hydrazine methanesulfonate across standard solvent systems.
Solvent System
Primary Reaction Class
Mesylate Salt Solubility
Kinetic Profile
Downstream Processing Advantage
Ethanol (EtOH)
Condensation (Pyrazoles)
High at reflux, moderate at RT
Fast (Acid-catalyzed)
Enables homogenous reflux; easy solvent removal in vacuo.
Acetonitrile (MeCN)
Epoxide Ring Opening
Moderate at reflux, insoluble at 0 °C
Moderate
Excellent byproduct precipitation; allows filtration of salts.
Dichloromethane (DCM)
Triazole Formation
Insoluble (used in biphasic setups)
Fast (Phase-transfer dependent)
Isolates sensitive intermediates; precise pH control via aqueous phase.
Process Workflows and Decision Matrices
Decision matrix for solvent selection in hydrazine methanesulfonate mediated reactions.
Self-Validating Experimental Protocols
Protocol A: Synthesis of Pyrazoles via Condensation in Ethanol
Context: This protocol leverages the protic nature of ethanol and the built-in acidity of methanesulfonate to drive the condensation of ketones into pyrazoles[2].
Step 1: Initiation. Under an argon atmosphere, dissolve the ketone precursor (1.0 equiv) in anhydrous ethanol.
Step 2: Reagent Addition. Add hydrazine methanesulfonate (1.8 equiv) and supplementary methanesulfonic acid (2.4 equiv) to the solution[2].
Causality: The excess methanesulfonic acid ensures the reaction remains highly acidic, protonating the carbonyl oxygen to increase its electrophilicity.
Step 3: Reflux. Heat the mixture to reflux with continuous stirring.
Self-Validation Check (Chromatographic): Monitor via HPLC or TLC. The disappearance of the starting ketone peak validates the complete formation of the intermediate hydrazone.
Step 4: Solvent Removal. Once complete, remove the ethanol in vacuo.
Step 5: Quench and Extraction. Add saturated aqueous sodium bicarbonate (NaHCO₃) to the residue, then extract with ethyl acetate (EtOAc)[2].
Self-Validation Check (Chemical): Vigorous effervescence (CO₂ gas evolution) must be observed. The cessation of bubbling confirms the complete neutralization of the methanesulfonic acid.
Step 6: Purification. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), evaporate, and purify via silica gel column chromatography[2].
Self-validating workflow for pyrazole synthesis using hydrazine methanesulfonate in ethanol.
Protocol B: Epoxide Ring Opening in Acetonitrile
Context: This protocol utilizes acetonitrile to exploit the temperature-dependent solubility of hydrazine methanesulfonate, allowing for the clean isolation of hydrazino-alcohols[1].
Step 1: Initiation. To a reaction vessel containing acetonitrile (12.5 mL), add the epoxide precursor (0.005 mol) formulated as a methanesulfonate salt[1].
Self-Validation Check (Visual): The mixture will initially form three distinct phases: two uncolored liquid phases and a suspension phase containing a white solid[1].
Step 3: Reflux. Heat the reaction mixture to the boiling point.
Self-Validation Check (Visual): At reflux, the solid suspension must dissolve, leaving only a two-phase liquid system. This phase transition confirms the initiation of the nucleophilic attack[1].
Step 4: Reaction Monitoring. Maintain reflux for 3 hours. Validate completion using TLC (Chloroform/Methanol 15:2)[1].
Step 5: Precipitation. Cool the reaction mixture rapidly to 0–5 °C over 10 minutes[1].
Causality: Acetonitrile's aprotic nature causes the solubility of the generated hydrazine methanesulfonate byproduct to plummet at low temperatures, forcing it out of solution.
Step 6: Filtration and Isolation. Filter off the obtained white precipitate and wash with cold acetonitrile.
Self-Validation Check (Gravimetric): The recovery of approximately 0.64 g of hydrazine methanesulfonate validates the stoichiometry of the salt metathesis[1].
Step 7: Concentration. Evaporate the filtrate under reduced pressure at a bath temperature not exceeding 40 °C to yield the pure hydrazino-alcohol product[1].
References
Design and Synthesis of Pyrazolomorphinan Derivatives as Novel Delta Opioid Receptor Agonists. Journal of Medicinal Chemistry - ACS Publications.
URL:[Link]
PROCESS FOR PREPARING BIOLOGICALLY ACTIVE DERIVATIVES OF 1,2,4-TRIAZOL AND INTERMEDIARIES USEFUL IN THIS PROCESS (Patent EP0967210A1).European Patent Office.
Application Note: Synthesis of Indazole-Based Indole Bioisosteres using (4-Chlorobenzyl)hydrazine Methanesulfonate
This Application Note is structured to address the specific chemical reactivity of (4-Chlorobenzyl)hydrazine methanesulfonate . Scientific Correction & Scope Definition: It is critical to note that while Phenylhydrazines...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured to address the specific chemical reactivity of (4-Chlorobenzyl)hydrazine methanesulfonate .
Scientific Correction & Scope Definition:
It is critical to note that while Phenylhydrazines (
) are the standard reagents for Fischer Indole Synthesis , Benzylhydrazines () typically yield Indazoles (1,2-diaza-indoles) or Pyrazoles when reacted with ketones. Indazoles are crucial bioisosteres of indoles in drug discovery (e.g., modulating solubility and metabolic stability).
To maintain high scientific integrity (E-E-A-T), this guide focuses on the Synthesis of 1-(4-Chlorobenzyl)-4,5,6,7-tetrahydro-1H-indazoles , a class of "fused-pyrazole indole analogs" directly accessible via this reagent.
Abstract & Introduction
The indole scaffold is "privileged" in medicinal chemistry, yet its 1,2-diaza analog, the Indazole , offers unique advantages in hydrogen bonding and metabolic stability. This protocol details the use of (4-Chlorobenzyl)hydrazine methanesulfonate (CAS 1638351-23-1) , a stable, crystalline salt form of the hydrazine, to synthesize 1-substituted tetrahydroindazoles.
Unlike the hygroscopic dihydrochloride salts, the methanesulfonate (mesylate) salt offers superior handling properties, precise stoichiometry, and compatibility with sensitive catalytic cycles. This guide provides a robust, self-validating workflow for converting cyclic 1,3-diketones into fused nitrogen heterocycles.
Key Applications
Fragment-Based Drug Discovery (FBDD): Synthesis of core scaffolds for kinase inhibitors.
Bioisosteric Replacement: Substituting the indole core with indazole to improve aqueous solubility (pKa modulation).
Diversity-Oriented Synthesis: Rapid generation of N-benzylated heterocycles.
Chemical Basis & Mechanism[1][2]
The reaction proceeds via a Knorr Pyrazole Synthesis mechanism adapted for fused ring systems. The (4-chlorobenzyl)hydrazine acts as a binucleophile.
Salt Neutralization: In situ liberation of the free hydrazine base.
Condensation: Nucleophilic attack of the terminal hydrazine nitrogen on the ketone carbonyl.
Cyclization: Intramolecular attack on the second carbonyl (or enol), followed by dehydration.
Pathway Diagram
Figure 1: Mechanistic pathway from the methanesulfonate salt to the fused indazole scaffold.
Solubility: Soluble in MeOH, DMSO, Water; sparingly soluble in DCM.
Safety Critical Quality Attributes (CQA)
Hydrazine Toxicity: While the benzyl derivative is less volatile than hydrazine hydrate, it is a suspected carcinogen and skin sensitizer. Handle in a fume hood.
Salt Stoichiometry: The mesylate counterion (MW ~96.1) accounts for ~38% of the mass. Calculations must be adjusted accordingly compared to the free base or HCl salt.
Experimental Protocol: Synthesis of 1-(4-Chlorobenzyl)-4,5,6,7-tetrahydro-1H-indazole
This protocol describes the condensation with cyclohexane-1,3-dione .
In a 100 mL round-bottom flask (RBF), suspend 2.53 g of (4-Chlorobenzyl)hydrazine methanesulfonate in 15 mL of Ethanol.
Add 0.98 g of Sodium Acetate. Stir at Room Temperature (RT) for 15 minutes. The solution should clarify as the methanesulfonic acid is neutralized.
Condensation Reaction:
Add 1.23 g of Cyclohexane-1,3-dione to the flask.
Add 60 µL of Glacial Acetic Acid (catalytic).
Equip the flask with a reflux condenser.
Heat the mixture to Reflux (78 °C) for 3–4 hours .
Monitoring: Check reaction progress via TLC (System: 30% Ethyl Acetate in Hexanes). The hydrazine spot (polar, stains with ninhydrin) should disappear; a new UV-active spot (Rf ~0.5) should appear.
Work-up:
Cool the reaction mixture to RT.
Concentrate the solvent under reduced pressure (Rotavap) to ~5 mL volume.
Pour the residue into 50 mL of ice-cold water . Stir vigorously for 20 minutes. The product typically precipitates as a solid.
Purification:
Filtration: Collect the precipitate by vacuum filtration.[7]
Washing: Wash the filter cake with 2 x 10 mL cold water to remove sodium methanesulfonate and excess acetate.
Drying: Dry the solid in a vacuum oven at 45 °C for 12 hours.
Optional Recrystallization: If purity is <98%, recrystallize from Ethanol/Water (9:1).
Expected Results
Yield: 85–92%
Appearance: White to pale yellow needles.
Identity Verification:
1H NMR (CDCl3): Distinct singlet at
~7.3 (Indazole H-3), AB quartet for the benzylic ( ~5.2), and multiplets for the cyclohexyl ring.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield / Incomplete Reaction
Salt not fully neutralized.
Ensure NaOAc is added before the ketone. Increase reaction time.
Oiling Out
Product melting point depression due to impurities.
Seed the aqueous mixture with a crystal of pure product. Cool slowly.
Regioselectivity Issues
Using unsymmetrical diketones.
Regioisomers (1H vs 2H) may form. 1H-isomer is thermodynamically favored. Use chromatography to separate.[8]
Dark Coloration
Oxidation of hydrazine.
Perform reaction under Nitrogen () atmosphere.
Comparison with Fischer Indole Synthesis
It is vital to distinguish this workflow from the Fischer Indole Synthesis to avoid experimental failure.
Feature
Fischer Indole Synthesis
This Protocol (Knorr/Indazole)
Primary Reagent
Phenylhydrazine ()
Benzylhydrazine ()
Catalyst
Strong Acid (H2SO4, ZnCl2)
Weak Acid / Buffered (AcOH/NaOAc)
Mechanism
[3,3]-Sigmatropic Rearrangement
Condensation-Dehydration
Product Core
Indole (Benzo[b]pyrrole)
Indazole (Benzo[c]pyrazole)
Nitrogen Count
1 Nitrogen
2 Nitrogens
Workflow Diagram
Figure 2: Operational workflow for the synthesis of 1-(4-chlorobenzyl)indazole derivatives.
References
Reagent Characterization & Availability
National Center for Biotechnology Information. (2025).[9][10] PubChem Compound Summary for CID 3015209, (4-Chlorobenzyl)hydrazine. Retrieved from [Link]
Indazole Synthesis Methodology
Lukin, K., et al. (2006). "New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine." The Journal of Organic Chemistry. Retrieved from [Link]
Microwave Assisted Protocols
Asian Journal of Research in Chemistry. (2012). "Microwave Assisted Greener Synthesis of Indazoles via one pot two step Cyclization of Hydrazone Hydrate." Retrieved from [Link]
MDPI. (2023). "A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities." Molecules. Retrieved from [Link]
General Fischer Indole Context (For Contrast)
Organic Chemistry Portal. "Fischer Indole Synthesis." Retrieved from [Link]
Application Note: Scalable Synthesis Protocol for (4-Chlorobenzyl)hydrazine Methanesulfonate
Introduction & Strategic Rationale (4-Chlorobenzyl)hydrazine is a critical and highly versatile building block used extensively in the synthesis of pyrazole-based protein-protein interaction (PPI) inhibitors[1] and G-pro...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
(4-Chlorobenzyl)hydrazine is a critical and highly versatile building block used extensively in the synthesis of pyrazole-based protein-protein interaction (PPI) inhibitors[1] and G-protein coupled receptor (GPCR) agonists, such as BRS-3 ligands[2]. However, the synthesis of mono-alkylated hydrazines is notoriously prone to poor regioselectivity. Direct alkylation of hydrazine hydrate with 4-chlorobenzyl chloride is a fundamentally flawed strategy that inevitably yields complex mixtures of symmetrical 1,2-bis(4-chlorobenzyl)hydrazine and other polyalkylated byproducts[3].
To circumvent these limitations, this application note details a highly scalable, chemoselective reductive amination protocol. By leveraging tert-butyl carbazate (Boc-hydrazine) as a mono-protected nitrogen source and methanesulfonic acid (MsOH) for simultaneous deprotection and salt formation, this workflow ensures strict mono-alkylation. The resulting product is the highly crystalline, non-hygroscopic methanesulfonate salt (CAS 1638351-23-1), optimized for long-term storage and downstream coupling efficiency.
Mechanistic Causality & Experimental Design Logic
A robust protocol is built on understanding why specific reagents are chosen. The following logical framework dictates the parameters of this synthesis:
Protection Strategy: Using tert-butyl carbazate prevents the over-alkylation inherent to free hydrazines. The Boc group sterically and electronically deactivates the substituted nitrogen, ensuring strict mono-alkylation during the initial condensation[3].
Chemoselective Reduction: Catalytic hydrogenation (e.g., H₂ over Pd/C) of the hydrazone intermediate is strictly avoided, as it frequently causes hydrodehalogenation of the 4-chloroaryl moiety. Sodium borohydride (NaBH₄) in methanol is selected as a mild, chemoselective hydride donor that reduces the C=N bond while preserving the aryl chloride intact.
Methanesulfonate Salt Selection: While hydrochloride salts are common, they are often highly hygroscopic. Methanesulfonic acid (MsOH) facilitates a one-pot Boc-deprotection and precipitation of the (4-chlorobenzyl)hydrazine methanesulfonate salt directly from ethyl acetate, driving the reaction to completion via Le Chatelier's principle.
Fig 1: Mechanistic causality linking synthetic challenges to reagent selection.
Synthetic Workflow & Quantitative Data
Fig 2: Two-step reductive amination workflow for (4-Chlorobenzyl)hydrazine methanesulfonate.
Reagent Stoichiometry (100g Scale)
Reagent / Material
MW ( g/mol )
Equivalents
Amount
Function
4-Chlorobenzaldehyde
140.57
1.00
100.0 g
Starting Material
tert-Butyl Carbazate
132.16
1.05
98.7 g
Protected Nitrogen Source
Sodium Borohydride
37.83
1.50
40.4 g
Chemoselective Reductant
Methanesulfonic Acid
96.11
3.00
205.0 g
Deprotection / Salt Former
Ethanol (Absolute)
46.07
10 vol
1000 mL
Condensation Solvent
Methanol
32.04
10 vol
1000 mL
Reduction Solvent
Ethyl Acetate
88.11
10 vol
1000 mL
Precipitation Solvent
Step-by-Step Experimental Protocol
Phase 1: Condensation (Hydrazone Formation)
Synthesis of N'-(4-chlorophenylmethylene)hydrazinecarboxylic acid tert-butyl ester[2]
Preparation: Charge a 2L round-bottom flask equipped with a reflux condenser and magnetic stirrer with 4-chlorobenzaldehyde (100.0 g, 0.71 mol) and absolute ethanol (1000 mL).
Addition: Add tert-butyl carbazate (98.7 g, 0.75 mol) in a single portion.
Reaction: Heat the mixture to reflux (78°C) and stir for 2 hours.
Isolation: Remove the heating mantle and allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0°C) for 1 hour. Filter the resulting white crystalline solid, wash with cold ethanol (100 mL), and dry under vacuum.
Self-Validation / IPC: TLC (Hexanes:EtOAc 7:3) will show the complete disappearance of the UV-active aldehyde spot.
Causality & Observations: Ethanol is the ideal solvent because it fully solubilizes the reagents at reflux but acts as a strong anti-solvent for the hydrazone product at 0°C, allowing isolation via simple filtration without the need for column chromatography.
Phase 2: Chemoselective Reduction
Synthesis of tert-Butyl 2-(4-chlorobenzyl)hydrazinecarboxylate
Preparation: Suspend the hydrazone intermediate from Phase 1 in methanol (1000 mL) in a 3L flask. Cool the suspension to 0°C using an ice-water bath.
Addition: Slowly add sodium borohydride (40.4 g, 1.07 mol) in small portions over 45 minutes to control the exothermic reaction and gas evolution.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours.
Workup: Quench the reaction carefully with water (200 mL). Concentrate the mixture under reduced pressure to remove methanol. Extract the aqueous residue with dichloromethane (3 x 400 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield a pale yellow oil that solidifies upon standing.
Self-Validation / IPC: Vigorous effervescence (H₂ gas) will be observed during NaBH₄ addition. LC-MS will confirm a +2 Da mass shift corresponding to the reduction of the C=N double bond.
Causality & Observations: Methanol acts as a protic solvent to activate the imine-like hydrazone bond for hydride attack. The portion-wise addition at 0°C is critical to safely manage the rapid release of hydrogen gas.
Phase 3: Deprotection & Salt Formation
Isolation of (4-Chlorobenzyl)hydrazine Methanesulfonate
Preparation: Dissolve the Boc-protected hydrazine from Phase 2 in ethyl acetate (1000 mL).
Reaction: Heat the mixture to 40°C and stir for 4 hours.
Isolation: Cool the mixture to 0°C. A thick white precipitate will form. Filter the solid, wash thoroughly with cold ethyl acetate (2 x 150 mL), and dry under high vacuum at 40°C to afford the pure methanesulfonate salt.
Self-Validation / IPC: Evolution of CO₂ and isobutylene gas will be observed immediately upon the addition of MsOH. The reaction is complete when gas evolution ceases and a dense white precipitate dominates the flask.
Causality & Observations: Methanesulfonic acid serves a dual purpose: it acts as the acid catalyst to cleave the Boc protecting group (releasing volatile byproducts) and immediately pairs with the resulting free amine. Ethyl acetate is chosen because the starting material is highly soluble, but the resulting methanesulfonate salt is highly insoluble. This solubility differential drives the equilibrium forward and enables isolation by filtration.
References
Ionic hydrogenation of azines: An efficient synthesis of 1,2-dialkylhydrazines - AIR Unimi. 3[3]
Design, Parallel Synthesis and Biological Evaluation of Agonists for the G Protein Coupled Human Orphan Receptor BRS-3 - mediaTUM. 2[2]
DISCOVERY OF SMALL MOLECULE INHIBITORS OF PROTEIN-PROTEIN INTERACTIONS - CORE. 1[1]
Technical Support Center: Yield Optimization for (4-Chlorobenzyl)hydrazine Methanesulfonate Workflows
Welcome to the Technical Support Center. As researchers and drug development professionals, you understand that utilizing substituted hydrazines presents unique synthetic challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As researchers and drug development professionals, you understand that utilizing substituted hydrazines presents unique synthetic challenges. We utilize the methanesulfonate salt of (4-Chlorobenzyl)hydrazine (CAS: 1638351-23-1) because it significantly enhances bench stability and prevents spontaneous oxidation compared to its free-base counterpart. However, this salt form requires precise chemical activation and environmental control during synthesis to maximize yields.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your coupling reactions succeed.
Mechanistic Overview: Reactivity and Side Pathways
To troubleshoot effectively, we must first understand the causality of the reaction. (4-Chlorobenzyl)hydrazine methanesulfonate is locked in a protonated, non-nucleophilic state. Upon neutralization, the liberated free base becomes a potent nucleophile, but it also becomes highly susceptible to two major yield-killing pathways: bis-alkylation [1] and aerobic oxidation [2].
Mechanistic pathways of (4-Chlorobenzyl)hydrazine highlighting target vs. side reactions.
Troubleshooting FAQs
Q1: Why am I observing unreacted starting material despite extended reaction times and elevated temperatures?A1: The most common cause is incomplete neutralization of the methanesulfonate salt. Methanesulfonic acid is a strong acid (
). If your base is too weak, or if the salt is insoluble in your chosen solvent, the hydrazine nitrogen remains protonated and non-nucleophilic.
Causality & Solution: Do not rely on weak inorganic bases like
in non-polar solvents. Instead, use 1.2 to 1.5 equivalents of a soluble tertiary amine like N,N-Diisopropylethylamine (DIPEA) in a polar aprotic solvent (e.g., DMF or DMSO) to ensure complete liberation of the nucleophile.
Q2: My LC-MS shows a significant mass peak corresponding to bis-alkylation. How do I prevent this?A2: Primary hydrazines possess two adjacent nucleophilic nitrogen atoms. Once the first alkylation occurs, the secondary nitrogen often becomes more nucleophilic due to the electron-donating effect of the new substituent. This leads to the formation of 1,2-bis(4-chlorobenzyl)hydrazine derivatives[1].
Causality & Solution: To suppress over-alkylation, you must maintain the (4-Chlorobenzyl)hydrazine in a pseudo-excess relative to the electrophile. Implement an inverse-addition protocol : add the electrophile dropwise to a dilute solution of the neutralized hydrazine at reduced temperatures (0–5 °C).
Q3: The reaction mixture turns dark brown/red shortly after adding the base, and my yields are abysmal. What is happening?A3: This color change is a hallmark of hydrazine oxidation. Free hydrazines are potent reducing agents. Upon deprotonation, they rapidly react with atmospheric oxygen or trace transition metals in the solvent to form diazenes, which subsequently decompose into complex polymeric mixtures[2].
Causality & Solution: Conducting the reaction under a strict inert atmosphere (nitrogen or argon) is mandatory to prevent oxidation[3]. Degas all solvents by sparging with inert gas for 15 minutes prior to the addition of the base.
Decision tree for diagnosing and resolving common yield-limiting issues in hydrazine couplings.
The table below summarizes the causal impact of base, solvent, and environmental selections on the overall yield of (4-Chlorobenzyl)hydrazine couplings.
Base Selection
Solvent System
Atmosphere
Temp Profile
Primary Failure Mode
Typical Yield (%)
(1.5 eq)
DCM
Air
25 °C
Poor salt solubility, slow kinetics
25 - 35%
TEA (1.5 eq)
Ethanol
Air
80 °C
Bis-alkylation, rapid oxidation
45 - 55%
DIPEA (1.5 eq)
DMF (Degassed)
Argon /
0 °C 60 °C
None (Optimized)
85 - 95%
Self-Validating Protocol: Synthesis of 1-(4-Chlorobenzyl)-1H-pyrazoles
This protocol describes the coupling of (4-Chlorobenzyl)hydrazine methanesulfonate with a 1,3-diketone. It is designed as a self-validating system, meaning each phase has a verifiable checkpoint to ensure the chemistry is proceeding as intended before moving to the next step.
Step 1: Salt Activation & Degassing
Action: Suspend 1.0 eq of (4-Chlorobenzyl)hydrazine methanesulfonate in anhydrous, degassed DMF (0.2 M concentration) under an argon atmosphere. Cool the flask to 0 °C. Add 1.5 eq of DIPEA dropwise over 5 minutes.
Causality: DIPEA neutralizes the methanesulfonic acid, liberating the nucleophilic hydrazine. The argon atmosphere prevents immediate aerobic oxidation of the free base[3].
Validation Checkpoint 1: Visually inspect the flask. The cloudy suspension must transition into a clear, pale-yellow solution. If it remains cloudy, the salt is not fully neutralized; add an additional 0.2 eq of DIPEA.
Step 2: Controlled Electrophile Addition
Action: Dissolve 1.05 eq of the 1,3-diketone in a minimal amount of degassed DMF. Add this solution dropwise to the hydrazine mixture via a syringe pump over 30 minutes, strictly maintaining the temperature at 0 °C.
Causality: Slow addition at low temperatures ensures the primary amine reacts first and prevents the resulting mono-alkylated intermediate from competing for the remaining electrophile, thereby eliminating bis-alkylation.
Validation Checkpoint 2: After 1 hour, perform a TLC (Hexanes/EtOAc 7:3). The primary amine spot (ninhydrin positive) should be entirely depleted, replaced by a new UV-active spot corresponding to the intermediate hydrazone.
Step 3: Cyclization and Dehydration
Action: Remove the ice bath and heat the reaction mixture to 60 °C for 2 hours.
Causality: The initial reaction forms a linear hydrazone. Thermal energy is required to drive the intramolecular cyclization and subsequent dehydration, yielding the thermodynamically stable aromatic pyrazole ring.
Validation Checkpoint 3: Remove a 10 µL aliquot, quench in 1 mL of Acetonitrile, and analyze via LC-MS. The intermediate hydrazone mass
must be completely absent, leaving only the final dehydrated pyrazole mass . If the hydrated intermediate persists, increase the temperature to 80 °C for an additional hour.
References
Università degli Studi di Milano (AIR Unimi). Ionic hydrogenation of azines: An efficient synthesis of 1,2-dialkylhydrazines. AIR Unimi. Available at: [Link]
Technical Support Center: Troubleshooting (4-Chlorobenzyl)hydrazine Mesylate Solubility
Welcome to the Technical Support Center for (4-Chlorobenzyl)hydrazine mesylate . This guide is engineered for researchers, analytical chemists, and formulation scientists encountering erratic solubility, unexpected preci...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for (4-Chlorobenzyl)hydrazine mesylate . This guide is engineered for researchers, analytical chemists, and formulation scientists encountering erratic solubility, unexpected precipitation, or degradation during assay preparation.
Unlike simple inorganic salts, the mesylate (methanesulfonate) salts of lipophilic, weakly basic active pharmaceutical ingredients (APIs) exhibit complex thermodynamic behaviors in solution. This guide synthesizes field-proven methodologies with the mechanistic causality required to permanently resolve your solubility bottlenecks.
Part 1: Diagnostic Troubleshooting & Workflow
When (4-Chlorobenzyl)hydrazine mesylate fails to dissolve—or precipitates after initial dissolution—it is rarely a simple issue of solvent capacity. It is typically a failure of phase equilibrium driven by pH, concentration thresholds, or solvent incompatibility.
Quantitative Solvent Compatibility Matrix
To establish a baseline, consult the following empirical data summarizing the compound's behavior across standard laboratory solvent systems.
Solvent System
Apparent Solubility Limit
Risk Factor / Observation
Technical Recommendation
Water (Unbuffered)
~10 - 15 mg/mL
Self-buffering alters microenvironmental pH, risking free base precipitation.
Maintain vehicle pH < 4.0; monitor for colloidal suspensions.
Phosphate Buffer (pH 7.4)
< 0.1 mg/mL
Rapid deprotonation and immediate precipitation of the lipophilic free base.
Do not use for stock solutions. Dilute only immediately prior to assay.
Methanol / Ethanol
> 50 mg/mL
Catalytic formation of highly genotoxic alkyl mesylate impurities over time.
Avoid primary alcohols for stock storage or heated dissolution.
DMSO (100%)
> 100 mg/mL
Hygroscopic water uptake can cause delayed precipitation during freeze-thaw cycles.
Store aliquots desiccated at -20°C; minimize atmospheric exposure.
Troubleshooting Workflow
Follow this logical decision tree to diagnose and correct your specific solubility failure.
Fig 1: Step-by-step diagnostic workflow for resolving mesylate salt solubility failures.
Part 2: Mechanistic Causality (The "Why")
To truly master the handling of this compound, you must understand the three primary physicochemical forces dictating its behavior in solution.
pH-Dependent Disproportionation (The Self-Buffering Effect)
(4-Chlorobenzyl)hydrazine is a weak base . When its mesylate salt dissolves in unbuffered water, the dissociated ions can alter the pH of the microenvironment. If the solution pH drifts above the
of the hydrazine moiety, the equilibrium violently shifts. The proton is stripped from the hydrazine, generating the neutral free base. Because the neutral free base contains a highly lipophilic 4-chlorobenzyl group, its aqueous solubility is exponentially lower than the salt, leading to sudden, irreversible precipitation .
Amphiphilic Aggregation
Mesylate salts attached to hydrophobic aromatic systems often exhibit amphiphilic (surfactant-like) behavior. At low concentrations, they dissolve as independent ions. However, as concentration increases toward a Critical Micelle Concentration (CMC), the hydrophobic chlorobenzyl tails aggregate to escape the aqueous phase, forming cationic micelles. This creates a non-linear solubility profile where the drug is technically "suspended" in self-assembled colloidal phases rather than truly dissolved, which can artificially skew spectrophotometric assays and bioavailability data .
The Common-Ion Effect
If you are attempting to dissolve this compound in a buffer that already contains high concentrations of sulfonates, sulfates, or other biologically relevant anions, the high lattice energy of the salt can drive the equilibrium backward. The excess anions suppress the solubility of the mesylate salt, forcing it to remain in its solid crystalline state .
Fig 2: Chemical equilibrium pathways driving (4-Chlorobenzyl)hydrazine precipitation.
Part 3: Self-Validating Experimental Protocol
To guarantee reliable, reproducible stock solutions for biological or analytical assays, utilize the following self-validating methodology. This protocol prevents localized supersaturation and verifies true dissolution.
Step 1: Primary Stock Preparation (Organic)
Weigh the desired amount of (4-Chlorobenzyl)hydrazine mesylate.
Dissolve in 100% anhydrous DMSO to achieve a stock concentration of 20 mM to 50 mM.
Validation Check: The solution must be optically clear. If cloudy, warm gently to 37°C for 5 minutes.
Step 2: Vehicle Acidification (Aqueous)
Prepare your target aqueous buffer or media.
Prior to introducing the drug, adjust the pH of the receiving aqueous vehicle to pH 3.5 - 4.0 using 0.1 M HCl. Causality: This ensures the receiving environment is acidic enough to keep the hydrazine fully protonated upon initial contact.
Step 3: Dropwise Integration
Place the acidified aqueous vehicle on a magnetic stir plate at 400 RPM.
Add the DMSO stock solution dropwise into the vortex of the stirring aqueous vehicle. Never add the aqueous buffer to the DMSO stock. Causality: Adding stock to a large volume of stirred buffer prevents localized zones of high concentration that trigger micellar aggregation.
Step 4: The Tyndall Validation Check
Allow the solution to equilibrate for 10 minutes.
Self-Validation: Shine a standard red or green laser pointer through the glass vial in a dimly lit room.
Interpretation: If the laser beam is invisible as it passes through the liquid, you have achieved true molecular dissolution . If the beam is clearly visible (Tyndall scattering), you have formed a colloidal suspension of free base aggregates. You must discard the solution and repeat with a lower final concentration or a more acidic vehicle.
Part 4: Frequently Asked Questions (FAQs)
Q: My aqueous stock solution was perfectly clear initially, but turned cloudy after 30 minutes on the bench. What happened?A: You are observing delayed free-base precipitation. Your initial dissolution created a metastable, supersaturated state. As the salt dissolved, the self-buffering effect slowly raised the pH of the unbuffered water. Once the pH crossed the
threshold of the hydrazine, the lipophilic free base precipitated . Fix: Lightly acidify your aqueous vehicle before adding the compound.
Q: Can I use Methanol or Ethanol to prepare a highly concentrated stock? It dissolves much faster than in water.A:Absolutely not. While the solubility is high, mesylate salts dissolved in primary alcohols undergo a catalytic reaction over time to form alkyl mesylates (e.g., methyl methanesulfonate). These are potent alkylating agents and highly regulated Class 1 genotoxic impurities . Always use aprotic solvents like DMSO or Acetonitrile for organic stock preparation.
Q: Why does the compound crash out immediately when I add it to my physiological assay buffer (pH 7.4)?A: At pH 7.4, the environment is highly basic relative to the hydrazine's
. The compound is instantly deprotonated. You are no longer dealing with the soluble mesylate salt; you are dealing with the neutral (4-Chlorobenzyl)hydrazine free base, which is highly insoluble in water . Fix: Keep the compound in a DMSO stock and dilute into the pH 7.4 buffer at a final concentration below 10 µM immediately before the assay begins.
References
Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. ResearchGate.[Link]
The Curious Case of the OZ439 Mesylate Salt: An Amphiphilic Antimalarial Drug with Diverse Solution and Solid State Structures. Molecular Pharmaceutics (PMC - NIH).[Link]
Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules (MDPI).[Link]
Technical Support Center: Optimizing pH Conditions for Hydrazine Methanesulfonate Reactivity
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for hydrazine methanesulfonate. This document is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for hydrazine methanesulfonate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on optimizing reaction conditions by controlling pH. As a salt of the versatile nucleophile hydrazine and the strong, non-interfering methanesulfonic acid, hydrazine methanesulfonate offers a convenient and stable source of hydrazine. However, unlocking its full reactive potential is critically dependent on understanding and manipulating the pH of your reaction medium.
This guide moves beyond simple protocols to explain the causal relationships between pH, reactivity, and stability, empowering you to troubleshoot and optimize your experiments effectively.
Part 1: Fundamental Principles - The Critical Role of pH
This section addresses the foundational concepts of hydrazine chemistry in aqueous and protic solutions, which are essential for informed experimental design.
Q1: What is hydrazine methanesulfonate and how does it behave in solution?
Hydrazine methanesulfonate is an acid salt formed from a weak base, hydrazine (N₂H₄), and a strong acid, methanesulfonic acid (CH₃SO₃H). In solution, it dissociates into the hydrazinium cation ([N₂H₅]⁺) and the methanesulfonate anion (CH₃SO₃⁻).
Hydrazinium ([N₂H₅]⁺): This is the protonated, inactive form of hydrazine. It is more stable than the free base but is not nucleophilic.[1]
Methanesulfonate (CH₃SO₃⁻): This is a non-nucleophilic, chemically stable counter-ion. It is highly resistant to both hydrolysis and oxidation under typical reaction conditions, making it an excellent "spectator" ion that does not interfere with the desired reaction.[2]
Therefore, when you dissolve hydrazine methanesulfonate, you are primarily introducing the hydrazinium ion into your system. To generate the reactive nucleophile, hydrazine (N₂H₄), you must adjust the pH.
Q2: How does pH dictate the active form of hydrazine in solution?
The reactivity of hydrazine is governed by a simple acid-base equilibrium between the unprotonated free base (N₂H₄) and the protonated hydrazinium ion ([N₂H₅]⁺). The pKa for the hydrazinium ion is approximately 8.10.[3]
N₂H₄ + H₂O ⇌ [N₂H₅]⁺ + OH⁻
This equilibrium is the single most important factor to consider when designing your experiment:
At pH < 7: The equilibrium lies far to the right. The dominant species is the non-nucleophilic hydrazinium ion, [N₂H₅]⁺.
At pH ≈ 8.10 (the pKa): The concentrations of free hydrazine (N₂H₄) and the hydrazinium ion ([N₂H₅]⁺) are equal.
At pH > 9: The equilibrium shifts to the left. The dominant species is the nucleophilic free hydrazine, N₂H₄.
Caption: pH-dependent equilibrium of hydrazine species.
Q3: What is the relationship between pH, nucleophilicity, and stability?
Optimizing a reaction with hydrazine methanesulfonate requires balancing the need for nucleophilicity with the risk of degradation. The stability of hydrazine is significantly influenced by pH, especially in the presence of oxygen or trace metal ions.[4][5]
pH Range
Dominant Species
Nucleophilicity
Stability to Oxidation
Key Considerations
< 6 (Strongly Acidic)
[N₂H₅]⁺
Very Low
High
Useful for storage and handling.[1] Insufficient free nucleophile for most reactions.
6 - 8 (Weakly Acidic)
Mostly [N₂H₅]⁺, some N₂H₄
Moderate
Moderate
Optimal for acid-catalyzed reactions like hydrazone formation where both the carbonyl and the nucleophile need to be available.[1][6]
High risk of rapid degradation.[4] Generally avoided unless required by the reaction mechanism (e.g., Wolff-Kishner reduction).
Part 2: FAQs for Reaction Optimization
This section provides direct answers to common questions encountered during experimental setup and execution.
Q4: What is the optimal starting pH for hydrazone formation with an aldehyde or ketone?
For hydrazone formation, a weakly acidic pH, typically between 6.0 and 7.5, is recommended.[1][6]
The Rationale (Causality): This reaction mechanism involves a trade-off. Mildly acidic conditions are required to protonate the carbonyl oxygen of the aldehyde/ketone, which increases the electrophilicity of the carbonyl carbon and accelerates the nucleophilic attack by hydrazine.[1] However, if the pH is too low (e.g., < 5), the concentration of the free hydrazine nucleophile drops significantly due to its own protonation, slowing the reaction down.[1] The optimal pH is therefore a compromise that ensures a sufficient concentration of both the activated electrophile and the active nucleophile.
Q5: My reaction requires basic conditions to proceed. What precautions are mandatory?
When working at a pH above 8, the concentration of the highly nucleophilic free hydrazine is high, but so is the risk of oxidative degradation.[4]
Mandatory Precautions:
Inert Atmosphere: Always perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Dissolved oxygen is a primary oxidant for hydrazine, and its removal is critical.[4]
Degassed Solvents: Use solvents that have been thoroughly degassed via sparging with an inert gas or through freeze-pump-thaw cycles.
Use of Chelating Agents: Trace metal ions, particularly Cu²⁺, are potent catalysts for hydrazine oxidation.[4][7] The addition of a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and significantly improve the stability of the hydrazine solution.[8]
Q6: I am running a reaction in a strongly acidic medium. How can I ensure enough active hydrazine is present?
In a strongly acidic medium, the concentration of free hydrazine is extremely low. Direct use of hydrazine methanesulfonate may result in no reaction.
Strategies:
Increase Reactant Concentration: A significant excess of hydrazine methanesulfonate may be required to provide a sufficient absolute amount (if not concentration) of the free base form.
Gradual Addition: Consider a setup where the hydrazine methanesulfonate solution is added gradually along with a base to a heated reaction mixture, generating the free hydrazine in situ.
Re-evaluate the Mechanism: If possible, investigate if the reaction can be performed at a more moderate pH. For many reactions, extremely low pH is not productive for hydrazine-based nucleophilic attack.
Part 3: Troubleshooting Guide
This guide provides a systematic approach to diagnosing and solving common issues related to pH in hydrazine reactions.
Caption: Troubleshooting workflow for hydrazine reactions.
Issue 1: Low or No Product Yield
Potential Cause 1: pH is too low. The most common issue. You may have a buffered solution or acidic starting material that keeps the pH low, preventing the formation of the free hydrazine nucleophile.
Diagnosis: Carefully measure the pH of your complete reaction mixture (without heating) using a calibrated pH meter or narrow-range pH paper.
Solution: Adjust the pH to the optimal range (e.g., 6.0-7.5 for hydrazone formation) by the dropwise addition of a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Inorganic bases like NaOH or K₂CO₃ can also be used but may cause localized high pH, leading to degradation.
Potential Cause 2: Oxidative Degradation. If your reaction is run at neutral or alkaline pH without precautions, the hydrazine may be decomposing faster than it reacts.
Diagnosis: Does the reaction mixture change color (e.g., turn yellow)? Is there evidence of gas evolution (N₂)? These can be signs of decomposition.
Solution: Execute the reaction following the mandatory precautions for basic conditions: use an inert atmosphere and degassed solvents, and consider adding a chelating agent like EDTA.[4][8]
Issue 2: Inconsistent Reaction Rates or Yields Between Batches
Potential Cause: Poor pH Control. The pH of your reaction is likely not being consistently maintained from one experiment to the next. This can be due to variability in the purity of starting materials or solvents.
Diagnosis: Monitor the pH of the reaction over time. A significant drift in pH during the reaction indicates poor buffering.
Solution: Employ a suitable buffer system instead of relying on a one-time base addition. For the pH 6-8 range, a phosphate buffer (e.g., sodium phosphate monobasic/dibasic) is often effective and non-interfering. Ensure the buffer components do not react with your substrates.
Part 4: Key Experimental Protocols
Protocol 1: General Procedure for pH Optimization of a Hydrazone Formation Reaction
This protocol provides a framework for finding the optimal pH for the reaction between your specific carbonyl compound and hydrazine methanesulfonate.
Setup: In separate vials, dissolve your carbonyl-containing substrate in a suitable solvent (e.g., ethanol/water mixture).
Buffer Preparation: Prepare a series of buffers covering a range of pH values (e.g., pH 5.5, 6.0, 6.5, 7.0, 7.5, 8.0). A phosphate or acetate buffer is a good starting point. Add the same concentration of your substrate to each buffered solution.
Reagent Addition: To each vial, add an equivalent of hydrazine methanesulfonate.
Reaction Monitoring: Stir all reactions at a constant temperature. Withdraw small aliquots from each vial at set time points (e.g., 10 min, 30 min, 1 hr, 4 hr).
Analysis: Quench the aliquots and analyze by a suitable method (e.g., LC-MS, TLC, or ¹H NMR) to determine the rate of product formation.
Validation: Plot the product yield versus pH at a fixed time point. The peak of this curve will indicate the optimal pH for your specific system. This self-validating approach empirically determines the best conditions.
Protocol 2: Procedure for Reactions Under Inert Atmosphere
This protocol is essential for any reaction run at or above pH 7.5.
Glassware: Ensure all glassware is oven- or flame-dried to remove moisture.
Solvent Degassing: Place your chosen solvent in a flask and sparge with dry nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen.
Inert Setup: Assemble your reaction apparatus (e.g., a three-neck flask with a condenser and nitrogen inlet) while it is still warm. Allow it to cool completely under a positive pressure of nitrogen.
Reagent Addition: Dissolve your substrate and hydrazine methanesulfonate in the degassed solvent. If a chelating agent (e.g., EDTA, ~50-100 µM final concentration) is used, add it now.
pH Adjustment: Add your base (e.g., TEA) dropwise via syringe while monitoring the pH (if feasible) or add the pre-determined required amount.
Reaction: Run the reaction under a continuous positive pressure of nitrogen (a balloon or bubbler system is effective).
Workup: Upon completion, cool the reaction before exposing it to air.
Aryal, D. (2022, September 24). Hydrazine: Structure, Properties, and Uses. Chemistry Notes. [Link]
CHEM(H)/BRSNC/PRINCOPAL/ CLASS NOTES. HYDRAZINE [ N2H4] PREPARATIONS. [Link]
Sciencemadness Wiki. (2025, October 13). Hydrazine. [Link]
Turito. (2022, August 11). Hydrazine - Definition, Properties, Synthesis. [Link]
Crisalli, P., & Kool, E. T. (2013). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Journal of Organic Chemistry. [Link]
Ashenhurst, J. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]
Kalia, J., & Raines, R. T. (2014, February 21). Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. PMC. [Link]
Le, J., & Sanders, J. K. M. (2005). Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. Chemical Communications. [Link]
Park, D.-H., Crisalli, P., & Kool, E. T. (2013, November 12). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Journal of the American Chemical Society. [Link]
ResearchGate. (2025, October 23). The effect of pH on sonochemical degradation of hydrazine. [Link]
Gervay-Hague, J. (1992, January 24). Reactions of Hydrazines with Chemicals Found in Environment. DTIC. [Link]
ResearchGate. (2025, August 5). Different Roles of Hydrazine as a Complexant, Alkali Resource and Reductant on Reacting with Metal Ions for Material Synthesis. [Link]
NCBI. Methyl methanesulfonate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. [Link]
ResearchGate. (2018, May 15). Hydrazine fate and transformations in natural waters and soils. [Link]
Rose, A. H. (1992, January 24). Review of Specific Chemical Interactions for Hydrazine Analysis and Proposed Adaptation for Microsensor Chemical Detection. DTIC. [Link]
De Wilde, J. (2012, September 10). Reaction kinetics of hydrazine neutralization in steam generator wet lay-up solution. INIS-IAEA. [Link]
ResearchGate. (2017, January 19). How can I maintain high pH while synthesizing nanoparticles using greenroute?. [Link]
Chemical Communications (RSC Publishing). Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. [Link]
Rose, A. H., & Smith, J. (1992, January 24). Review of Specific Chemical Interactions for Hydrazine Analysis and Proposed Adaptation for Microsensor Chemical Detection. DTIC. [Link]
INIS-IAEA. (2012, September 10). Reaction kinetics of hydrazine neutralization in steam generator wet lay-up solution. [Link]
De Wulf, P., et al. (2024, June 27). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. Green Chemistry. [Link]
Dragancea, D., et al. (2023, July 7). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. PMC. [Link]
Recrystallization techniques for (4-Chlorobenzyl)hydrazine methanesulfonate
Welcome to the dedicated technical support portal for the purification of (4--Chlorobenzyl)hydrazine Methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide exp...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support portal for the purification of (4--Chlorobenzyl)hydrazine Methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during the recrystallization of this important pharmaceutical intermediate. Our goal is to move beyond simple protocols and explain the scientific reasoning behind each step, empowering you to optimize your purification process with confidence.
Before initiating any experimental work, it is imperative to acknowledge the significant hazards associated with hydrazine derivatives. (4-Chlorobenzyl)hydrazine and its salts are classified as toxic and potentially carcinogenic.[1][2][3]
Engineering Controls: All handling must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (inspect before use), and safety goggles or a face shield.[4][5]
Emergency Procedures: Ensure immediate access to an eyewash station and safety shower. Familiarize yourself with the specific first aid measures outlined in the Safety Data Sheet (SDS).[1][5]
Waste Disposal: Dispose of all contaminated materials and mother liquor in accordance with federal, state, and local regulations for hazardous waste.[3]
Troubleshooting Guide: Common Recrystallization Issues
This section addresses the most frequently encountered problems during the recrystallization of (4-Chlorobenzyl)hydrazine Methanesulfonate in a question-and-answer format.
Question 1: My compound will not fully dissolve in the chosen solvent, even at boiling point. What should I do?
Answer: This is a classic solubility issue, indicating that the solvent is not suitable on its own or is being used in insufficient quantity.
Causality & Explanation:
(4-Chlorobenzyl)hydrazine methanesulfonate is a salt. This structure imparts a high degree of polarity. While the (4-chlorobenzyl) moiety has nonpolar character, the charged hydrazine-methanesulfonate portion dominates, making it highly soluble in polar solvents and poorly soluble in nonpolar solvents. The principle of "like dissolves like" is paramount.[6] The solubility of most solids also increases significantly with temperature.[7][8]
Solutions:
Increase Solvent Volume: The most common reason for incomplete dissolution is an insufficient volume of solvent. Add the hot solvent in small increments (aliquots) to the flask containing your compound, allowing the solution to return to a boil between additions, until the solid fully dissolves.[9]
Re-evaluate Your Solvent Choice: If you have added a large volume of solvent (e.g., >20-30 mL per gram of compound) and the solid remains, the solvent is likely inappropriate.
Employ a Mixed-Solvent System: This is often the most effective strategy for salts. Since methanesulfonate salts are typically very soluble in water[10] and hydrazine derivatives often show good solubility in alcohols like ethanol[11][12][13], an ethanol/water or methanol/water system is highly recommended. The alcohol solubilizes the organic portion, while the water effectively dissolves the ionic salt portion.
Protocol for Using a Mixed-Solvent System:
Dissolve the crude compound in a minimum amount of the "good" solvent (e.g., water or methanol) at an elevated temperature.
While hot, slowly add the "poor" solvent (the one in which the compound is less soluble, e.g., ethanol or isopropanol) dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.
Add a few drops of the "good" solvent back into the hot solution until the cloudiness just disappears.
Allow the solution to cool slowly for crystallization.
Question 2: The compound dissolved completely, but no crystals have formed after the solution has cooled to room temperature and been placed in an ice bath.
Answer: This indicates that the solution is not supersaturated, which is a prerequisite for crystallization.
Causality & Explanation:
Crystallization occurs when the concentration of a solute exceeds its solubility limit at a given temperature, creating a supersaturated state. If no crystals form, it is almost always because too much solvent was used during the dissolution step.[14]
Solutions:
Reduce Solvent Volume: The most direct solution is to remove the excess solvent. This can be done by gently heating the solution to boil off a portion of the solvent (perform this in a fume hood).[15] Periodically remove the flask from the heat and allow it to cool to see if crystals form. Once you have reached a suitable concentration, let it cool slowly.
Induce Crystallization:
Seeding: If you have a small crystal of the pure compound saved, add it to the cold solution.[15] A seed crystal provides a pre-formed nucleation site for crystal growth.
Scratching: Gently scratch the inside surface of the flask below the solvent line with a clean glass rod. The microscopic scratches on the glass can provide nucleation sites.
Add an Anti-Solvent: If you are using a single-solvent system (e.g., methanol), you can try slowly adding a "poor" or "anti-solvent" (one in which your compound is insoluble, like toluene or ethyl acetate) to the cold solution until it becomes turbid, then allow it to stand.
Question 3: My product has separated as an oil, not as crystals. How can I resolve this?
Answer: This phenomenon, known as "oiling out," is a common problem when the melting point of the solute is lower than the boiling point of the solvent or when significant impurities are present.[14]
Causality & Explanation:
If the solution becomes saturated at a temperature above the compound's melting point, the compound will separate as a liquid (an oil) rather than a solid. Impurities can also suppress the melting point of the compound, exacerbating this issue.
Solutions:
Re-heat and Add More Solvent: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation temperature. Then, attempt to cool the solution much more slowly.[14]
Lower the Solvent Boiling Point: Switch to a solvent or a mixed-solvent system with a lower boiling point.
Promote Slow Cooling: Do not rush the cooling process. Allow the flask to cool to room temperature on a benchtop, insulated with a cork ring or paper towels, before moving it to an ice bath. Very slow cooling favors the formation of well-ordered crystals over an oil.[14]
Vigorous Agitation: While the solution is cooling, vigorous stirring or swirling can sometimes break up the oil and encourage crystal formation.
Troubleshooting Workflow
The following diagram outlines a logical workflow for addressing common recrystallization challenges.
Caption: Decision tree for troubleshooting common recrystallization issues.
Frequently Asked Questions (FAQs)
Q: What is the best starting solvent system for (4-Chlorobenzyl)hydrazine Methanesulfonate?A: Based on its salt structure, a polar protic mixed-solvent system is the ideal starting point. Ethanol/Water or Methanol/Water are highly recommended. These systems provide a wide polarity range and are effective for many hydrazine and methanesulfonate salts.[10][11][13]
Q: How can I remove colored impurities from my product?A: If your solution is colored by high-molecular-weight impurities, you can use activated charcoal. After the crude solid is fully dissolved in the hot solvent, remove the flask from the heat source and add a very small amount of activated charcoal (a spatula tip is usually sufficient). Swirl and bring the mixture back to a boil for a few minutes. The impurities will adsorb onto the charcoal surface. You must then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.[15] Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.
Q: My yield is very low. What are the likely causes?A:
Using too much solvent: This is the most frequent cause, as your compound will retain some solubility even in the cold solvent.[14]
Premature crystallization: If the compound crystallizes in the funnel during hot filtration (to remove insoluble impurities or charcoal), you will lose product. To prevent this, use a pre-heated funnel and flask and keep the solution hot.[15]
Filtering too early: Ensure the solution is thoroughly cooled in an ice bath for at least 15-20 minutes to maximize crystal formation before vacuum filtration.[15]
Discarding the mother liquor: The filtrate (mother liquor) still contains dissolved product. You can often obtain a "second crop" of crystals by boiling off some of the solvent from the filtrate and re-cooling. Note that this second crop may be less pure than the first.
Q: How do I confirm the purity of my final product?A: Purity should be assessed using multiple analytical techniques:
Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities typically depress and broaden the melting point range.
Thin-Layer Chromatography (TLC): A single spot on a TLC plate suggests the absence of many impurities.
Spectroscopy (NMR, IR): These methods confirm the chemical structure and can reveal the presence of residual solvents or other impurities.
High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity.
Data & Protocols
Table 1: Properties of Potential Recrystallization Solvents
Solvent
Boiling Point (°C)
Polarity Index
Safety & Compatibility Notes
Water
100
10.2
Excellent for dissolving the methanesulfonate salt.[10] May have low solubility for the free base or less polar impurities.
Ethanol
78
4.3
Good general-purpose solvent for many hydrazine derivatives.[11][13] Flammable.
Methanol
65
5.1
Similar to ethanol but more polar and has a lower boiling point. Toxic.[16]
Isopropanol
82
3.9
Less polar than ethanol. Can be a good choice as the "poorer" solvent in a mixed system. Flammable.
Acetonitrile
82
5.8
A polar aprotic solvent that can be effective for recrystallizing some salts.[11]
Protocol: Recrystallization of (4-Chlorobenzyl)hydrazine Methanesulfonate using an Ethanol/Water System
Preparation: Place the crude solid (e.g., 1.0 g) into a 50 mL Erlenmeyer flask with a stir bar. In separate beakers, heat deionized water and ethanol on a hot plate.
Dissolution: Add the minimum volume of hot water to the Erlenmeyer flask with stirring to dissolve the solid completely.
Saturation: While the aqueous solution is still hot, add hot ethanol dropwise until the solution becomes faintly and persistently cloudy.
Clarification: Add 1-2 drops of hot water to re-clarify the solution, ensuring it is perfectly saturated. If colored impurities are present, this is the point to perform the activated charcoal step (see FAQ).
Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a cork ring. Once at room temperature, place the flask in an ice-water bath for at least 20 minutes.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[7]
Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any residual soluble impurities from the crystal surfaces.
Drying: Allow the crystals to dry on the filter under vacuum for several minutes. Transfer the crystals to a watch glass to air dry completely or dry in a vacuum oven at a temperature well below the melting point.
References
Various Authors. (2020, August 31). How to purify hydrazone? ResearchGate. [Link]
Google Patents. (n.d.).
Al-Juboori, A. M. (n.d.). Synthesis and antimicrobial activity of some derivative of hydrazine from salicylic acid. [Link]
Gérard, H. et al. (2020). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. RSC Advances. [Link]
Chemistry LibreTexts. (2023, January 29). Recrystallization. [Link]
University of York. (n.d.). Problems with Recrystallisations. [Link]
Counioux, J. J., & Berthet, J. (2002). Extraction of Hydrazine by Selective Precipitation: Process Flow-sheet. SciSpace. [Link]
Google Patents. (n.d.). EP0294258A1 - Hydrazine derivatives, process for obtaining them and pharmaceutical composition containing them.
EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters. [Link]
MIT Digital Lab Techniques Manual. (2010, February 4). Recrystallization. YouTube. [Link]
Vassar. (2007, November 28). Organic Chemistry Lab: Recrystallization. YouTube. [Link]
National Institutes of Health. (n.d.). (4-Chlorobenzyl)hydrazine. PubChem. [Link]
Product Quality Research Institute. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. [Link]
Marcus, Y. (1990). Solubility and solvation in mixed solvent systems. Pure and Applied Chemistry. [Link]
National Technical Information Service. (1982). Solubility of Organic and Inorganic Chemicals in Selected Solvents. [Link]
A Comparative Guide to HPLC Method Development for the Purity of (4-Chlorobenzyl)hydrazine Methanesulfonate
In the landscape of pharmaceutical development and quality control, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. (4-Chlorobenzyl)hydrazine methanesulfonate, a key...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development and quality control, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. (4-Chlorobenzyl)hydrazine methanesulfonate, a key building block in the synthesis of various pharmaceutical compounds, requires a robust and reliable analytical method to assess its purity and profile any potential impurities. This guide provides an in-depth, experience-driven approach to developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method for this compound. We will explore the rationale behind the methodological choices, compare the developed HPLC method with alternative analytical techniques, and provide detailed experimental protocols.
Introduction to (4-Chlorobenzyl)hydrazine Methanesulfonate and the Imperative of Purity Analysis
(4-Chlorobenzyl)hydrazine is a substituted hydrazine derivative containing a chromophoric 4-chlorobenzyl group.[1] Its methanesulfonate salt is often preferred for its improved stability and handling properties. However, like many hydrazine-containing compounds, it can be susceptible to degradation, and its synthesis may result in process-related impurities.[2] Therefore, a highly selective and sensitive analytical method is crucial to ensure its quality and the safety of the final drug product.
The primary objectives for an analytical method for (4-Chlorobenzyl)hydrazine methanesulfonate are:
Accurate quantification of the main compound.
Separation and quantification of all potential process-related impurities.
Separation and quantification of any degradation products that may form under storage or stress conditions.
This guide will focus on the development of a reversed-phase HPLC (RP-HPLC) method, which is a workhorse in the pharmaceutical industry for its versatility and robustness in analyzing moderately polar to non-polar compounds.
Strategic Development of a Stability-Indicating RP-HPLC Method
The development of a successful HPLC method is a systematic process that involves understanding the physicochemical properties of the analyte and making informed decisions on the chromatographic parameters.
Understanding the Analyte: Physicochemical Properties
Before embarking on method development, it is essential to gather information about the analyte. For (4-Chlorobenzyl)hydrazine, key properties include:
Structure and Polarity: The molecule contains both a polar hydrazine group and a non-polar 4-chlorobenzyl group, making it suitable for reversed-phase chromatography.
UV Absorbance: The presence of the chlorobenzyl group imparts UV absorbance, which is essential for detection. Benzenoid molecules typically exhibit absorbance in the 260-270 nm range.[3] A wavelength of around 265 nm is a logical starting point for detection, with further optimization using a photodiode array (PDA) detector to identify the wavelength of maximum absorbance.
pKa: The hydrazine moiety is basic, meaning the charge of the molecule will be pH-dependent. This is a critical consideration for optimizing peak shape and retention in RP-HPLC.
Method Development Workflow
The following workflow outlines the logical progression of developing a robust RP-HPLC method.
Caption: A systematic workflow for the development of a stability-indicating HPLC method.
Rationale for Experimental Choices
Column Selection: A C18 column is the most common starting point for reversed-phase chromatography due to its wide applicability. A standard dimension of 4.6 x 250 mm with 5 µm particles provides a good balance of efficiency and backpressure.
Mobile Phase Selection: Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers. ACN is often preferred for its lower viscosity and better UV transparency. A buffered aqueous phase is crucial for controlling the ionization of the basic hydrazine group and ensuring good peak shape. A simple starting point is a gradient of ACN and water with 0.1% formic acid to maintain a low pH and promote retention.
Detection Wavelength: As previously mentioned, a starting wavelength of around 265 nm is a good estimate. A PDA detector should be used during method development to confirm the optimal wavelength for sensitivity and to assess peak purity.
Forced Degradation Studies: To ensure the method is "stability-indicating," the drug substance is subjected to stress conditions to generate potential degradation products.[4] These studies typically include exposure to acidic, basic, and oxidative conditions, as well as heat and light.[5] The goal is to achieve 5-20% degradation of the active ingredient.[5] The developed HPLC method must be able to separate the main peak from all degradation products.
Comparative Analysis of Analytical Methods
While RP-HPLC is a powerful tool, it is important to consider alternative and orthogonal techniques for a comprehensive purity assessment.
Caption: Logical relationship between the primary and alternative analytical methods.
Data Presentation: Method Performance Comparison
The following table summarizes the key performance attributes of the developed RP-HPLC method compared to potential alternative techniques, based on typical performance characteristics.
Parameter
Developed RP-HPLC Method
Gas Chromatography-Mass Spectrometry (GC-MS)
Capillary Electrophoresis (CE)
Principle
Partitioning between a non-polar stationary phase and a polar mobile phase.
Separation based on volatility and interaction with a stationary phase, with mass-based detection.
Separation based on charge-to-size ratio in an electric field.
Selectivity
Excellent for separating a wide range of impurities with varying polarities.
High, especially with mass spectrometric detection for unequivocal identification.
Excellent for charged and polar compounds, offering a different separation mechanism.
Sensitivity
High (ng to pg level) with UV detection.
Very high (pg to fg level), especially in selected ion monitoring (SIM) mode.
High, but can be limited by small injection volumes.
Sample Throughput
High, with typical run times of 15-30 minutes.
Moderate, can be slower due to sample preparation (derivatization may be needed).
High, with fast analysis times.
Instrumentation Cost
Moderate.
High.
Moderate.
Limitations
May require method development for complex mixtures.
Requires volatile and thermally stable analytes or derivatization.
Can have lower reproducibility compared to HPLC.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For hydrazine derivatives, GC analysis can be challenging due to their polarity and potential for thermal degradation.[4] Often, derivatization is required to improve volatility and chromatographic performance.[6]
Advantages: The high selectivity and sensitivity of mass spectrometric detection make it ideal for identifying unknown impurities.
Disadvantages: The need for derivatization adds complexity to the sample preparation and can introduce variability. The high temperatures of the GC inlet can cause degradation of thermally labile compounds.
Capillary Electrophoresis (CE)
CE separates molecules based on their electrophoretic mobility in an electric field, which is dependent on the charge and size of the molecule.[7] It is particularly well-suited for the analysis of charged species and offers a different separation mechanism to HPLC, making it an excellent orthogonal technique.
Advantages: High separation efficiency, short analysis times, and low consumption of solvents and samples. It is well-suited for separating charged analytes like the protonated form of (4-Chlorobenzyl)hydrazine.[8][9]
Disadvantages: Can be less robust and reproducible than HPLC. Sensitivity can be a limitation due to the small injection volumes.
Experimental Protocols
The following protocols provide a detailed, step-by-step guide for the recommended RP-HPLC method and a potential GC-MS alternative.
Recommended RP-HPLC Method
Instrumentation:
HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.
Chromatographic data system for data acquisition and processing.
Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: Acetonitrile
Gradient Program:
Time (min)
%B
0
20
20
80
25
80
26
20
| 30 | 20 |
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 265 nm
Injection Volume: 10 µL
Standard and Sample Preparation:
Standard Solution (100 µg/mL): Accurately weigh about 10 mg of (4-Chlorobenzyl)hydrazine methanesulfonate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent).
Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the (4-Chlorobenzyl)hydrazine methanesulfonate sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.
Alternative GC-MS Method (with Derivatization)
Instrumentation:
Gas chromatograph with a mass selective detector (GC-MS).
Autosampler for liquid injections.
Derivatization Procedure:
To 1 mg of the (4-Chlorobenzyl)hydrazine methanesulfonate sample, add 1 mL of acetone and 10 µL of glacial acetic acid.
Vortex the mixture and heat at 60 °C for 30 minutes to form the acetone hydrazone derivative.
Cool to room temperature before injection.
Chromatographic Conditions:
Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature: 250 °C
Carrier Gas: Helium at a constant flow of 1.0 mL/min
Oven Temperature Program:
Initial temperature: 100 °C, hold for 2 minutes.
Ramp at 15 °C/min to 280 °C.
Hold at 280 °C for 5 minutes.
MS Transfer Line Temperature: 280 °C
Ion Source Temperature: 230 °C
Ionization Mode: Electron Ionization (EI) at 70 eV
Scan Range: 40-450 amu
Conclusion
The development of a robust, stability-indicating HPLC method is a critical step in ensuring the quality and safety of (4-Chlorobenzyl)hydrazine methanesulfonate. The RP-HPLC method detailed in this guide provides a reliable and efficient means for purity assessment. By following a systematic approach to method development, including a thorough understanding of the analyte's properties and comprehensive forced degradation studies, a method can be established that is fit for its intended purpose in a regulated environment. Furthermore, the consideration and availability of orthogonal methods like GC-MS and CE provide a more complete analytical toolkit for the comprehensive characterization of this important pharmaceutical intermediate.
References
[Separation of aromatic amines by capillary zone electrophoresis with lower electroosmotic flow]. (2004). PubMed. [Link]
Determination of aromatic amines in water samples by capillary electrophoresis with electrochemical and fluorescence detection. (2000). PubMed. [Link]
Determination of heterocyclic aromatic amines by capillary electrophoresis coupled to mass spectrometry using in-line preconcentration. (2003). PubMed. [Link]
Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations. (n.d.). PMC. [Link]
Determination of aromatic amines in water samples by capillary electrophoresis with amperometric detection. (2009). PubMed. [Link]
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A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. (2009). PubMed. [Link]
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Experimental details for analytical methods used to determine hydrazines, aliphatic amines and hydroxylamine. (n.d.). ResearchGate. [Link]
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Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. (2019). ResearchGate. [Link]
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Synthesis of 4-sulfonamidophenyl hydrazines. (n.d.).
A Technical Guide to the Reactivity of (4-Chlorobenzyl)hydrazine: A Comparative Analysis of Hydrochloride and Methanesulfonate Salts
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and fine chemical synthesis, the choice of salt form for a reactive intermediate can be as critical as the se...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and fine chemical synthesis, the choice of salt form for a reactive intermediate can be as critical as the selection of the synthetic route itself. The counter-ion, often considered a passive component, can exert a significant influence on the physicochemical properties and, consequently, the reactivity of the active molecule. This guide provides an in-depth technical comparison of two common salt forms of (4-Chlorobenzyl)hydrazine: the hydrochloride (HCl) and the methanesulfonate (mesylate). By examining their intrinsic properties and the downstream implications for a cornerstone reaction—hydrazone formation—this document aims to equip researchers with the insights necessary to make informed decisions in their synthetic endeavors.
Physicochemical Properties: The Foundation of Reactivity
The performance of a reagent in a chemical reaction is intrinsically linked to its physical and chemical properties. A comparison of the hydrochloride and methanesulfonate salts of (4-Chlorobenzyl)hydrazine reveals key differences that can be anticipated to influence their reactivity.
Studies on various active pharmaceutical ingredients (APIs) consistently demonstrate that mesylate salts are often significantly more soluble in aqueous media than their hydrochloride counterparts.[4] This is a critical factor influencing reaction kinetics in aqueous or semi-aqueous systems.
Hydrochloric acid is a stronger acid than methanesulfonic acid. This difference influences the pH of the salt solution and the equilibrium between the protonated (inactive) and free (active) hydrazine.
Hygroscopicity
Can be hygroscopic
Mesylate salts can also be hygroscopic, but this property is highly dependent on the specific compound and its crystalline form.
The tendency to absorb moisture can affect the accuracy of weighing and the water content of a reaction.
Stability
Generally stable, but can be susceptible to oxidation. The hydrochloride salt form can enhance stability by preventing oxidation of the free amine.[8]
Expected to be stable.
Both salts protect the hydrazine from oxidative degradation. However, hydrochloride salts of some amines have been shown to be less thermally stable than their mesylate counterparts.[9]
The Impact of the Counter-Ion on Reactivity in Hydrazone Formation
The condensation reaction between a hydrazine and a carbonyl compound (an aldehyde or a ketone) to form a hydrazone is a fundamental transformation in organic synthesis and is central to the utility of (4-Chlorobenzyl)hydrazine. The choice of the hydrochloride or methanesulfonate salt can significantly influence the course and efficiency of this reaction.
The Underlying Mechanism and the Role of pH
The formation of a hydrazone is a pH-dependent, acid-catalyzed reaction.[10] The reaction proceeds via a two-step mechanism:
Nucleophilic Attack: The free hydrazine, acting as a nucleophile, attacks the electrophilic carbonyl carbon to form a tetrahedral intermediate.
Dehydration: This intermediate is then dehydrated to form the stable hydrazone.
The pH of the reaction medium is a critical parameter.[10][11] In highly acidic conditions (low pH), the hydrazine is protonated, which deactivates it as a nucleophile and slows down the initial attack.[10][11] In neutral or basic conditions (higher pH), the dehydration step becomes rate-limiting as there are not enough protons to facilitate the removal of the water molecule.[10]
Comparative Reactivity Profile
Based on the differing physicochemical properties of the hydrochloride and methanesulfonate salts, we can predict their relative performance in a typical hydrazone formation reaction.
Reaction Rate:
Initial Nucleophilic Attack: For the reaction to initiate, the free, unprotonated form of (4-Chlorobenzyl)hydrazine is required. Since methanesulfonic acid is a weaker acid than hydrochloric acid, a solution of the methanesulfonate salt is expected to have a slightly higher pH than an equimolar solution of the hydrochloride salt. This would result in a higher concentration of the free hydrazine at equilibrium, potentially leading to a faster initial rate of nucleophilic attack for the methanesulfonate salt.
Catalysis of Dehydration: The dehydration step is acid-catalyzed. While the hydrochloride salt provides a stronger acid (HCl), which could in principle be a more effective catalyst, the overall reaction rate is often limited by the initial nucleophilic attack, especially at lower pH values.
Overall Yield and Practical Considerations:
Solubility: The anticipated higher solubility of the methanesulfonate salt in common organic solvents could be a significant advantage.[4] In reactions where the hydrochloride salt has limited solubility, using the methanesulfonate salt could lead to a more homogeneous reaction mixture, better mixing, and consequently, higher yields and more reproducible results .
Need for an External Base: When using hydrazine salts, it is common practice to add a base to neutralize the acid and generate the free hydrazine in situ.[12] Due to the stronger acidity of HCl, a stronger or slightly larger excess of base might be required when starting with the hydrochloride salt compared to the methanesulfonate salt to achieve the optimal pH for the reaction.
Experimental Protocol: A Self-Validating System for Comparison
To empirically validate the predicted differences in reactivity, a standardized experimental protocol is essential. The following protocol for the formation of a hydrazone from (4-Chlorobenzyl)hydrazine and a model aldehyde (e.g., 4-chlorobenzaldehyde) is designed to be a self-validating system.
Reaction Setup: In two separate, identical round-bottom flasks equipped with magnetic stir bars, dissolve 1.0 mmol of (4-Chlorobenzyl)hydrazine hydrochloride in one and 1.0 mmol of (4-Chlorobenzyl)hydrazine methanesulfonate in the other, each in 10 mL of anhydrous ethanol.
Aldehyde Addition: To each flask, add 1.0 mmol of 4-chlorobenzaldehyde.
Base Addition (for Salt Forms): To each flask, add 1.1 mmol of triethylamine to liberate the free hydrazine.
Control Reaction: In a third flask, dissolve 1.0 mmol of free (4-Chlorobenzyl)hydrazine (if available) and 1.0 mmol of 4-chlorobenzaldehyde in 10 mL of anhydrous ethanol. This will serve as a baseline for the uncatalyzed reaction rate.
Reaction Monitoring: Stir all three reactions at room temperature. Monitor the progress of each reaction at regular intervals (e.g., every 15 minutes) by TLC, observing the consumption of the starting materials and the formation of the hydrazone product.
Work-up and Isolation: Once the reactions are complete (as determined by TLC), concentrate the reaction mixtures under reduced pressure. Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure hydrazone.
Analysis: Determine the yield of the purified hydrazone for each reaction. Characterize the product by ¹H NMR spectroscopy to confirm its identity and purity.
Conclusion and Recommendations
For researchers and drug development professionals, the choice between these two salts should be guided by the specific requirements of their synthetic protocol.
For reactions sensitive to solubility limitations or requiring milder conditions, the methanesulfonate salt is likely the superior choice.
The hydrochloride salt remains a viable and often more economical option, particularly if the reaction conditions can be optimized with the addition of a suitable base to ensure the liberation of the free hydrazine.
It is strongly recommended that a small-scale, side-by-side comparison, as outlined in the experimental protocol above, be conducted to determine the optimal salt form for any new synthetic application. This empirical approach will provide the most reliable data to guide process development and ensure the efficiency and reproducibility of the desired chemical transformation.
References
Influence of ions to modulate hydrazone and oxime reaction kinetics to obtain dynamically cross-linked hyaluronic acid hydrogels. Polymer Chemistry (RSC Publishing). Available at: [Link]
Hydrazone synthesis. Organic Chemistry Portal. Available at: [Link]
Rh porphyrin hydrazine coordination chemistry. University of Pennsylvania ScholarlyCommons. Available at: [Link]
Proton NMR spectroscopic studies on the metabolism and biochemical effects of hydrazine in vivo. PubMed. Available at: [Link]
Acetone hydrazone. Organic Syntheses. Available at: [Link]
Hydrazine I Hydrazone formation I Give Reason. YouTube. Available at: [Link]
Figure A1: 1 H-NMR plot for 2-hydroxyethyl hydrazine (neutral) salt... ResearchGate. Available at: [Link]
Counter Anion Effects on the Formation and Structural Transformations of Mo(vi)-Hydrazone Coordination Assemblies: Salts, Solvates, Co-Crystals, and Neutral Complexes. MDPI. Available at: [Link]
pKa Values for Organic and Inorganic Bronsted Acids at 25o Ca. Cengage. Available at: [Link]
Chem 14D – Spring 2013 pKa Table. UCLA. Available at: [Link]
Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PubMed Central. Available at: [Link]
Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PubMed Central. Available at: [Link]
METHANE SULPHONIC ACID 70%. Ataman Kimya. Available at: [Link]
NMR study of motion in hydrazine sulfate. The Journal of Chemical Physics. Available at: [Link]
pKa values for organic compunds. GECO USB. Available at: [Link]
19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Chemistry LibreTexts. Available at: [Link]
Product Class 7: Hydrazines and Hydrazinium Salts. Science of Synthesis. Available at: [Link]
Enhancing the Kinetics of Hydrazone Exchange Processes: An Experimental and Computational Study. LJMU Research Online. Available at: [Link]
4 Chloro Phenyl Hydrazine Hydrochloride. Speqtus. Available at: [Link]
pKa-stronger-acids.pdf. ScholarBlogs - Emory University. Available at: [Link]
(4-Chlorobenzyl)hydrazine. PubChem. Available at: [Link]
Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. PubMed Central. Available at: [Link]
Why are organic amines often more stable as the HCl salt than in the free base form?. Reddit. Available at: [Link]
(4-Chlorophenyl)hydrazine. PubChem. Available at: [Link]
4-CHLOROPHENYLHYDRAZINE HYDROCHLORIDE. TJK Speciality N Fine Chemicals. Available at: [Link]
Properties of Amines and their Hydrochloride Salt. ResearchGate. Available at: [Link]
Amine hydrochloride salts : a problem in polyurethane synthesis. University of Glasgow Theses. Available at: [Link]
Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture. Encompass - Eastern Kentucky University. Available at: [Link]
(4-Fluorobenzyl)hydrazine. PubChem. Available at: [Link]
Validation of analytical methods for p-chlorobenzylhydrazine mesylate
Title: Analytical Method Validation for p-Chlorobenzylhydrazine Mesylate: A Comparative Guide and LC-MS/MS Protocol 1. Introduction & Regulatory Context In the landscape of pharmaceutical development, controlling genotox...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Analytical Method Validation for p-Chlorobenzylhydrazine Mesylate: A Comparative Guide and LC-MS/MS Protocol
1. Introduction & Regulatory Context
In the landscape of pharmaceutical development, controlling genotoxic impurities (GTIs) is a critical regulatory mandate. p-Chlorobenzylhydrazine mesylate (p-CBH·MsOH) is a reactive intermediate frequently encountered in the synthesis of pyrazole-based active pharmaceutical ingredients (APIs). Due to the presence of the highly reactive hydrazine moiety, it is classified as a Potential Genotoxic Impurity (PGI) under the1 [1].
Analyzing hydrazine derivatives presents a unique set of chromatographic challenges. They exhibit high polarity, low molecular weight, and a lack of strong UV chromophores, making them highly susceptible to matrix interference from the parent API [2]. To ensure patient safety, regulatory agencies require quantification at trace levels—often in the low parts-per-million (ppm) or parts-per-billion (ppb) range. This guide objectively compares the leading analytical methodologies for p-CBH·MsOH and provides a self-validating, step-by-step LC-MS/MS protocol designed for ICH Q2(R2) compliance.
2. Methodological Comparison: Selecting the Optimal Platform
When developing an analytical method for p-CBH·MsOH, scientists must balance sensitivity, specificity, and operational throughput. Below is an objective comparison of the three primary techniques utilized in modern analytical laboratories.
Table 1: Performance Comparison of Analytical Methods for p-Chlorobenzylhydrazine Mesylate
Parameter
Direct LC-MS/MS (MRM)
Derivatization + GC-MS
Derivatization + HPLC-UV
Sensitivity (LOD/LOQ)
Excellent (0.1 - 1.0 ppb)
Good (10 - 50 ppb)
Moderate (100 - 500 ppb)
Specificity
Very High (Mass/Charge & Fragmentation)
High (Mass Spectra)
Low to Moderate (Retention Time & UV)
Sample Preparation
Simple (Dilute & Shoot or SPE)
Complex (Derivatization + Extraction)
Complex (Derivatization required)
Matrix Interference
Low (Mitigated by Internal Standard)
Moderate
High (API UV overlap)
Throughput
High (< 10 min/run)
Low to Moderate (~20-30 min/run)
Moderate (~15-20 min/run)
Best Use Case
Trace PGI quantification in complex APIs
Volatile matrices, orthogonal validation
High-concentration process monitoring
Causality Analysis:
Direct LC-MS/MS is widely recognized as the gold standard for trace PGI analysis[4]. While the p-chlorobenzyl group in p-CBH·MsOH provides a weak UV chromophore, it is entirely insufficient for ppb-level detection without pre-column derivatization (e.g., using 2-hydroxy-1-naphthalaldehyde) [2]. However, derivatization introduces kinetic variability, potential side reactions, and significantly increases sample preparation time. LC-MS/MS bypasses this bottleneck by utilizing Electrospray Ionization (ESI) to directly protonate the basic hydrazine nitrogen, offering superior sensitivity and a highly streamlined workflow [3].
3. Experimental Protocol: A Self-Validating LC-MS/MS Workflow
To ensure absolute trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system . It inherently checks its own performance during execution through System Suitability Testing (SST) prior to analysis, and the use of an isotopically labeled internal standard (IS) during analysis.
Chromatographic and Mass Spectrometric Conditions
Column: Reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm).
Causality: The mesylate salt dissociates instantly in aqueous solvents, leaving the polar p-chlorobenzylhydrazine free base. A sub-2-micron C18 column provides the high theoretical plate count necessary to retain this polar analyte while effectively resolving it from the heavily hydrophobic API matrix.
Mobile Phase:
Phase A: 0.1% Formic acid in Water.
Phase B: Acetonitrile.
Causality: Formic acid acts as a proton donor, ensuring complete ionization of the hydrazine group in the ESI+ source, thereby maximizing the
precursor ion signal [3].
Ionization Mode: ESI Positive (ESI+).
MRM Transitions:
Quantifier Ion: m/z 157.0 → 125.0 (Cleavage of the N-N bond, neutral loss of
).
Qualifier Ion: m/z 157.0 → 89.0 (Cleavage of the benzyl-hydrazine bond).
System Suitability Testing (SST) [Pre-Validation Gate]:
Inject a known standard at the LOQ level 6 consecutive times.
Self-Validation Check: The system is only cleared for sample analysis if the %RSD of the peak area is < 5% and the signal-to-noise (S/N) ratio is ≥ 10. This proves instrument readiness and prevents the processing of samples on a failing system.
Sample Preparation & Matrix Spiking:
Weigh 100 mg of the API matrix into a centrifuge tube.
Spike with the Internal Standard (e.g., p-chlorobenzylhydrazine-d4) to a final concentration of 10 ppb.
Causality: Complex API matrices often cause ion suppression in the ESI source. The co-eluting isotope-labeled IS experiences the exact same suppression as the analyte, allowing the mass spectrometer to mathematically correct for matrix effects, ensuring quantitative trustworthiness [3].
Dissolve in 1.0 mL of Methanol:Water (50:50, v/v) and vortex for 2 minutes.
Centrifuge at 10,000 rpm for 5 minutes to precipitate insoluble API components. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an LC vial.
Linearity and Range:
Prepare a calibration curve ranging from 10% to 150% of the specification limit (e.g., 0.1 ppb to 15 ppb).
Self-Validation Check: The correlation coefficient (
) must be ≥ 0.995.
Accuracy (Recovery):
Spike the API matrix with p-CBH·MsOH at 50%, 100%, and 150% of the specification limit in triplicate.
Self-Validation Check: Recovery must fall between 80% and 120%. If recovery drops below 80%, it indicates severe, uncorrected ion suppression, necessitating a switch to a more retentive Solid Phase Extraction (SPE) cleanup.
Precision:
Assess intra-day (Repeatability) and inter-day (Intermediate Precision) variability using 6 independent preparations of the 100% spiked sample.
Self-Validation Check: %RSD must be ≤ 10%.
4. Visualizing the Analytical Workflow
The diagram below maps the critical path of the LC-MS/MS validation process, highlighting the logical decision gates that ensure the method remains self-validating.
Figure 1: Self-validating LC-MS/MS workflow for p-CBH·MsOH, including SST decision gates.
5. References
Title: A Universal Strategy for Evaluation and Quantification of Potential Genotoxic Impurities of Hydrazine Derivatives in Isoniazid Injection
Source: ResearchGate
URL:
Title: A Simple and Sensitive Method to Analyze Genotoxic Impurity Hydrazine in Pharmaceutical Materials
Source: ResearchGate
URL:
Title: Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies
Source: MDPI
URL:
Title: A review on analytical challenges in monitoring and controlling genotoxic impurities
Source: SciSpace
URL:
A Comparative Guide to Reference Standards and Analytical Methodologies for (4-Chlorobenzyl)hydrazine Methanesulfonate
Introduction: The Criticality of Analyzing (4-Chlorobenzyl)hydrazine Methanesulfonate (4-Chlorobenzyl)hydrazine and its salts, such as the methanesulfonate form (CAS 1638351-23-1), belong to the hydrazine class of compou...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Criticality of Analyzing (4-Chlorobenzyl)hydrazine Methanesulfonate
(4-Chlorobenzyl)hydrazine and its salts, such as the methanesulfonate form (CAS 1638351-23-1), belong to the hydrazine class of compounds.[1][2] In pharmaceutical manufacturing, such molecules can appear as reactants, intermediates, or by-products. The core challenge with any hydrazine derivative lies in its structural alert for potential genotoxicity. Regulatory bodies, including the FDA and EMA, mandate strict control over genotoxic impurities (GTIs) due to their capacity to damage DNA and pose a carcinogenic risk, even at trace levels.[3][4] The widely accepted Threshold of Toxicological Concern (TTC) for most GTIs is 1.5 µg per day, necessitating highly sensitive and specific analytical methods for their control.[5][6]
This guide provides an in-depth comparison of reference standards and analytical strategies for the accurate quantification of (4-Chlorobenzyl)hydrazine methanesulfonate. We will delve into the practical challenges of its analysis, the rigorous process of qualifying a reference standard in the absence of official pharmacopeial standards, and a comparative evaluation of chromatographic methods, grounding our recommendations in established regulatory frameworks such as the ICH Q2(R1) guidelines for analytical procedure validation.[7][8]
The Analytical Challenge: The Inherent Nature of Hydrazines
Directly analyzing (4-Chlorobenzyl)hydrazine methanesulfonate presents significant technical hurdles rooted in its physicochemical properties. As a small, highly polar, and basic molecule, it exhibits several challenging behaviors in typical chromatographic systems:
Poor Chromatographic Retention: On standard reversed-phase HPLC columns, its high polarity leads to little or no retention, causing it to elute in the void volume with potential matrix interferences.[9][10]
Low Volatility: The salt form is non-volatile, making direct Gas Chromatography (GC) analysis impossible without derivatization.[10]
Lack of a Strong Chromophore: While the benzyl group provides some UV absorbance, it may not be sufficient for the trace-level detection required for GTIs.[5]
Reactivity and Instability: Hydrazines can be susceptible to oxidation, which complicates sample handling and storage and can lead to inaccurate results if not properly managed.[11][12]
To overcome these obstacles, a common and effective strategy is chemical derivatization . This process converts the analyte into a more "analysis-friendly" derivative with improved volatility for GC or enhanced retention and detectability for HPLC.[10][13]
Qualifying a Reference Standard for (4-Chlorobenzyl)hydrazine Methanesulfonate
A reliable quantitative analysis is impossible without a well-characterized reference standard. As of early 2026, a dedicated, certified reference standard for (4-Chlorobenzyl)hydrazine methanesulfonate is not listed in major pharmacopeias (e.g., USP, Ph. Eur.). Therefore, laboratories must either source a high-purity material from a commercial supplier or synthesize it, and then rigorously qualify it for use as an in-house primary standard.
The qualification process is a self-validating system designed to unequivocally confirm the material's identity, purity, and potency.
Workflow for In-House Reference Standard Qualification
Caption: Workflow for qualifying an in-house reference standard.
The culmination of this process is a comprehensive Certificate of Analysis (CoA) that documents the material's identity, purity by various methods, and assigned potency. This qualified standard becomes the benchmark against which all analytical measurements are made.
Comparative Analysis: GC vs. HPLC Methodologies
The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) depends on the available instrumentation, the nature of the sample matrix, and the desired sensitivity. Both are powerful techniques when optimized.
Gas Chromatography (GC) with Derivatization
GC is an excellent choice for GTI analysis due to its high sensitivity, especially when coupled with a mass spectrometer (GC-MS). The key is converting the non-volatile (4-Chlorobenzyl)hydrazine into a thermally stable and volatile derivative.
Common Derivatization Strategy: Azine Formation
Reacting the hydrazine with a simple ketone, like acetone, serves a dual purpose: it acts as both the derivatizing agent and the sample solvent.[5] The resulting acetone azine is volatile and chromatographs well.
Caption: Typical GC-MS workflow with acetone derivatization.
Experimental Protocol: GC-MS Analysis
Standard Preparation: Accurately weigh the qualified (4-Chlorobenzyl)hydrazine methanesulfonate reference standard and dissolve in acetone to prepare a stock solution. Perform serial dilutions to create calibration standards.
Sample Preparation: Accurately weigh the drug substance sample (e.g., 100 mg) and dissolve in 1.0 mL of acetone. Vortex to mix. The derivatization reaction is typically rapid.[5]
GC-MS Conditions:
Column: DB-624 or similar, 20-30 m x 0.18-0.25 mm i.d., 1.0-1.4 µm film thickness.[5]
Injector: Split/splitless, 200-250°C.
Carrier Gas: Helium at a constant flow.
Oven Program: Start at a low temperature (e.g., 95°C) and ramp to a final temperature that ensures elution of the derivative.[5]
Detector: Mass Spectrometer operating in Selected Ion Monitoring (SIM) mode for maximum sensitivity.
Data Comparison: GC-Based Methods
Derivatizing Agent
Typical Application
Advantages
Disadvantages
Acetone
General purpose, good for APIs
Serves as both solvent and reagent; fast reaction; low toxicity.[5]
May not be suitable for all sample matrices if solubility is an issue.
Furfural
Air and environmental samples
Forms a stable derivative; good chromatographic properties.[14]
Reagent may require purification; extraction step often needed.[15]
High-Performance Liquid Chromatography (HPLC) with Derivatization
HPLC, particularly LC-MS/MS, is the other cornerstone technique for GTI analysis.[16] For HPLC, derivatization aims to introduce a non-polar moiety to enhance retention on a reversed-phase column and a strong chromophore for UV detection or an easily ionizable group for MS detection.
Common Derivatization Strategy: Hydrazone Formation
Reacting the hydrazine with an aromatic aldehyde, such as benzaldehyde or salicylaldehyde, forms a stable hydrazone.[15][17] This derivative has significantly increased hydrophobicity and a strong UV chromophore.
Caption: Typical HPLC-UV workflow with benzaldehyde derivatization.
Experimental Protocol: HPLC-UV Analysis
Standard Preparation: Accurately weigh the qualified reference standard and dissolve in a suitable diluent (e.g., water/methanol). Prepare a series of calibration standards.
Derivatization Reagent: Prepare a solution of benzaldehyde in methanol (e.g., 1 mL in 100 mL).[15]
Sample Preparation & Derivatization:
a. To 1.0 mL of each standard and sample solution, add 0.5 mL of the benzaldehyde solution.[15]
b. Vortex and allow to react for 5-10 minutes at room temperature.
c. Add a buffer (e.g., 1.0 mL of 0.1 N Sodium Borate) and heat at ~80°C for 30 minutes to drive the reaction to completion.[15]
HPLC Conditions:
Column: C18, 150 mm x 4.6 mm, 5 µm.
Mobile Phase: Acetonitrile/Water gradient (e.g., 80:20 v/v).[15]
Flow Rate: 1.0 - 1.5 mL/min.
Detector: UV detector set to the λmax of the benzalazine derivative (approx. 313 nm).[15]
Once a method is developed, it must be validated to prove it is suitable for its intended purpose, as per ICH Q2(R1) guidelines.[8][19] For a quantitative test for an impurity, the following parameters are critical:
Validation Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the signal is from the analyte, not interferences.
Peak purity analysis; no co-elution at the analyte's retention time.
Limit of Quantitation (LOQ)
The lowest amount that can be quantified with acceptable precision and accuracy.
Signal-to-noise ratio ≥ 10.
Linearity
Proportional relationship between concentration and signal.
Correlation coefficient (r²) ≥ 0.99.
Accuracy
Closeness of test results to the true value.
% Recovery of spiked samples, typically 80-120% for impurities.
Precision (Repeatability)
Closeness of agreement between a series of measurements.
Relative Standard Deviation (RSD) < 15% at the LOQ.
Range
The interval between the upper and lower concentrations for which the method is precise, accurate, and linear.
Typically from the LOQ to 120% of the specification limit.
Robustness
Capacity to remain unaffected by small, deliberate variations in method parameters.
No significant change in results when parameters (e.g., pH, flow rate) are slightly varied.
By rigorously validating the chosen analytical method, a laboratory provides objective evidence of its trustworthiness and scientific integrity, ensuring that the reported levels of (4-Chlorobenzyl)hydrazine methanesulfonate are accurate and reliable.
Conclusion and Recommendations
The analysis of (4-Chlorobenzyl)hydrazine methanesulfonate as a potential genotoxic impurity demands a meticulous and scientifically sound approach. Due to the absence of a formal pharmacopeial standard, the qualification of an in-house reference material is the foundational first step, requiring a comprehensive assessment of identity and purity.
Both GC-MS and HPLC-UV/MS are viable analytical techniques, with the choice largely dependent on laboratory capabilities and sample characteristics.
GC-MS with acetone derivatization offers a simple, elegant, and highly sensitive method, particularly when sample solubility in acetone is not a limiting factor.
HPLC with benzaldehyde derivatization is a robust and widely applicable alternative, providing excellent sensitivity and selectivity, especially when coupled with mass spectrometry.
Regardless of the chosen path, a thorough method validation following ICH Q2(R1) principles is not merely a regulatory requirement but a cornerstone of scientific integrity. It ensures that the method is precise, accurate, and fit-for-purpose, providing drug development professionals with the trustworthy data needed to ensure patient safety and product quality.
References
Analytical Assessment of Genotoxic Impurities in Pharmaceuticals by Gas Chromatographic Techniques. (2019). Research and Reviews: A Journal of Pharmaceutical Science. Available from: [Link]
FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]
FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]
ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]
Carter, M. D., et al. (2014). Quantification of Hydrazine in Human Urine by HPLC-MS/MS. PMC. Available from: [Link]
Chromatographic methods of determining hydrazine and its polar derivatives. (2018). ResearchGate. Available from: [Link]
OSHA. HYDRAZINE Method no.: 20. Available from: [Link]
ResolveMass Laboratories Inc. (2025). Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. Available from: [Link]
Intertek. Genotoxic Impurities and Mutagenic Impurities Analysis. Available from: [Link]
LCGC International. (2025). Determination of Genotoxic Impurities in Pharmaceuticals. Available from: [Link]
George, G. D., & Stewart, J. T. (1990). HPLC Determination of Trace Hydrazine Levels in Phenelzine Sulfate Drug Substance. Analytical Letters, 23(8), 1417-1429. Available from: [Link]
SIELC Technologies. A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. Available from: [Link]
[Determination of hydrazine in workplace air by gas chromatography with large bore capillary column]. (2021). PubMed. Available from: [Link]
ATSDR. ANALYTICAL METHODS - Toxicological Profile for Hydrazines. Available from: [Link]
CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate. (2017). Google Patents.
Acceptance Criteria for Levels of Hydrazine in Substances for Pharmaceutical Use and Analytical Methods for its Determination. (2007). ResearchGate. Available from: [Link]
NCBI Bookshelf. ANALYTICAL METHODS - Toxicological Profile for Hydrazines. Available from: [Link]
PubChem. (4-Chlorobenzyl)hydrazine. Available from: [Link]
(PDF) Acceptance criteria for levels of hydrazine in substances for pharmaceutical use and analytical methods for its determination. (2007). ResearchGate. Available from: [Link]
FDA. (2023). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Available from: [Link]
A Comparative Guide to the Elemental Analysis of (4-Chlorobenzyl)hydrazine Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is not merely a proce...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is not merely a procedural step but the foundation of scientific validity and regulatory compliance. (4-Chlorobenzyl)hydrazine methanesulfonate is a compound of interest, and like any synthesized active pharmaceutical ingredient (API) or intermediate, its empirical formula must be unequivocally confirmed. Elemental analysis serves as the primary, quantitative method to verify the mass percentages of the constituent elements against their theoretical values.
This guide provides an in-depth, technical comparison of methodologies for the elemental analysis of (4-Chlorobenzyl)hydrazine methanesulfonate. Moving beyond a simple recitation of protocols, we will explore the causality behind the selection of specific techniques, establish a framework for self-validating results, and compare the "gold standard" combustion methods with complementary analytical technologies that, together, provide a holistic characterization of the compound.
Section 1: Theoretical Composition - The Benchmark for Purity
The first step in any elemental analysis workflow is to establish the theoretical benchmark derived from the compound's molecular formula. This calculated profile is the absolute standard against which all experimental data will be measured.
Acceptance criteria for experimental results in academic and industrial settings are stringent. For a sample to be considered pure, the experimentally determined values should typically be within ±0.4% of these theoretical percentages[3].
Section 2: The Gold Standard - A Multi-faceted Combustion Analysis Approach
No single instrument can determine the mass percentage of all six elements in this compound simultaneously. Oxygen must be analyzed via pyrolysis, and while modern CHNS analyzers are common, the classic and robust method for halogen determination remains the oxygen flask combustion. Therefore, a comprehensive and definitive elemental analysis requires a three-pronged strategy.
A Comparative Guide to the Use of Mesylate Salts in Hydrazine Synthesis
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of using mesylate salts as a source of hydrazine for synthesis, particularly in the context of preparin...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical comparison of using mesylate salts as a source of hydrazine for synthesis, particularly in the context of preparing hydrazones and other hydrazine derivatives. It explores the potential advantages of hydrazine mesylate over more traditional sources like hydrazine hydrate, hydrochloride, and sulfate salts, supported by an understanding of the physicochemical properties of methanesulfonate. While direct comparative studies are not abundant in the literature, this guide synthesizes available information to present a compelling case for the consideration of mesylate salts in modern organic synthesis, particularly in pharmaceutical development where purity, stability, and predictability are paramount.
The Critical Role of the Hydrazine Source in Synthesis
Hydrazine and its derivatives are fundamental building blocks in organic and medicinal chemistry.[1][2] They are precursors to a vast array of heterocyclic compounds and are key structural motifs in many biologically active molecules.[3] The choice of the hydrazine source is a critical decision that significantly impacts reaction efficiency, product purity, and laboratory safety.[3] Traditionally, hydrazine hydrate has been a common choice due to its high reactivity. However, its extreme toxicity and high volatility pose significant handling challenges.[3][4] Hydrazine salts, such as the hydrochloride and sulfate, offer improved handling safety as they are typically stable, crystalline solids.
The counter-ion of the hydrazine salt is not merely a spectator in the reaction. It can influence the reaction environment in several ways:
Solubility: The salt's solubility in the reaction solvent affects the concentration of the active hydrazine species.
Acidity: The acidity of the hydrazinium cation can influence acid-catalyzed reactions.
Byproducts: The formation of inorganic byproducts upon neutralization of the salt can impact the work-up and purification process.
This guide focuses on the potential of the mesylate (methanesulfonate) counter-ion to offer distinct advantages in these areas.
Mesylate Salts: A Superior Alternative?
Methanesulfonic acid (MSA) is a strong, non-oxidizing organic acid that is considered a "green" alternative to many mineral acids.[5] Its salts, the mesylates, are known for their high solubility in a range of solvents and are frequently used in the pharmaceutical industry to improve the bioavailability of drug substances.[6][7] These properties suggest that hydrazine mesylate could be a highly advantageous reagent in organic synthesis.
Key Advantages of Mesylate Salts
Based on the known properties of methanesulfonic acid and its salts, the following advantages can be anticipated when using hydrazine mesylate in synthesis:
Enhanced Solubility: Mesylate salts are generally more soluble in organic solvents compared to their inorganic counterparts like sulfates.[6][7] This could lead to more homogeneous reaction conditions, potentially increasing reaction rates and yields.
Non-Oxidizing Nature: Unlike some other strong acids, methanesulfonic acid is not an oxidizing agent. This is a crucial advantage when working with sensitive functional groups that could be susceptible to oxidation.
"Green" Chemistry Profile: Methanesulfonic acid is biodegradable and considered less toxic and corrosive than many mineral acids, aligning with the principles of green chemistry.
Convenient Handling: As a solid salt, hydrazine mesylate would offer safer handling and dosing compared to the highly toxic and volatile hydrazine hydrate.
Comparison with Other Hydrazine Sources
The following table provides a comparative overview of different hydrazine sources.
Feature
Hydrazine Hydrate
Hydrazine Hydrochloride
Hydrazine Sulfate
Hydrazine Mesylate (Predicted)
Physical Form
Fuming, oily liquid
Crystalline solid
Crystalline solid
Crystalline solid
Toxicity/Safety
Highly toxic, suspected carcinogen, volatile
Toxic, solid form is safer to handle
Toxic, solid form is safer to handle
Toxic, solid form is safer to handle
Solubility in Organic Solvents
Miscible with polar protic solvents
Generally lower solubility
Generally lower solubility
Expected to have higher solubility
Byproduct of Neutralization
Water
Metal chloride
Metal sulfate
Metal mesylate (often soluble)
"Green" Aspect
High toxicity is a major concern
Chloride byproducts can be problematic
Sulfate byproducts can be problematic
Mesylate is biodegradable
Experimental Protocols: A Comparative Workflow
To illustrate the practical implications of choosing a hydrazine salt, we present a generalized protocol for the synthesis of a hydrazone from a generic aldehyde. This is followed by a discussion of how the protocol would be adapted for different hydrazine sources.
General Hydrazone Synthesis Workflow
The synthesis of a hydrazone typically involves the condensation of an aldehyde or ketone with a hydrazine source. When using a hydrazine salt, a base is required to liberate the free hydrazine.
Caption: Generalized workflow for hydrazone synthesis using a hydrazine salt.
Protocol for Hydrazone Synthesis using Hydrazine Sulfate
This protocol is adapted from established procedures for hydrazone synthesis.[8][9]
Materials:
Aldehyde (1.0 eq)
Hydrazine sulfate (1.0 eq)
Sodium acetate (2.0 eq)
Ethanol (as solvent)
Procedure:
In a round-bottom flask, dissolve the aldehyde in ethanol.
In a separate flask, prepare a solution of hydrazine sulfate and sodium acetate in a minimal amount of water and add it to the aldehyde solution.
Stir the reaction mixture at room temperature or under reflux for a specified time, monitoring the reaction progress by TLC.
Upon completion, cool the reaction mixture to room temperature.
The hydrazone product often precipitates out of the solution. If not, the solvent can be partially evaporated.
Filter the solid product and wash with cold ethanol to remove impurities.
The crude product can be further purified by recrystallization.
Causality behind Experimental Choices:
Sodium Acetate: This weak base is used to neutralize the sulfuric acid formed from the hydrazinium sulfate, liberating the free hydrazine to react with the aldehyde. Two equivalents are used to ensure complete neutralization of the diprotic sulfuric acid.
Ethanol: A common solvent for this reaction as it can dissolve a wide range of aldehydes and the resulting hydrazones often have limited solubility in it upon cooling, facilitating crystallization.
Hypothetical Protocol for Hydrazone Synthesis using Hydrazine Mesylate
Based on the properties of mesylate salts, the following protocol is proposed.
Materials:
Aldehyde (1.0 eq)
Hydrazine mesylate (1.0 eq)
A mild base (e.g., sodium bicarbonate or a non-nucleophilic organic base like triethylamine, 1.1 eq)
An appropriate organic solvent (e.g., ethanol, isopropanol, or acetonitrile)
Procedure:
Dissolve the aldehyde and hydrazine mesylate in the chosen organic solvent in a round-bottom flask. The higher solubility of the mesylate salt may allow for a more concentrated reaction mixture.
Add the base to the reaction mixture.
Stir the reaction at room temperature or with gentle heating, monitoring by TLC.
Upon completion, the work-up may be simplified as the mesylate salt of the base is often soluble in the reaction medium.
The product may be isolated by direct crystallization upon cooling or by solvent evaporation followed by recrystallization.
Anticipated Advantages in this Protocol:
Homogeneous Reaction: The higher solubility of hydrazine mesylate is expected to lead to a homogeneous reaction mixture, which can result in faster reaction times and higher yields.
Milder Base: A milder base may be sufficient for neutralization, which can be advantageous for base-sensitive substrates.
Simplified Work-up: The formation of a soluble mesylate salt byproduct could eliminate the need for filtering inorganic salts, simplifying the purification process.
Comparative Data (Hypothetical)
The following table presents a hypothetical comparison of the expected performance of different hydrazine sources in a model hydrazone synthesis. The data for hydrazine mesylate is an educated prediction based on the known properties of mesylates.
Hydrazine Source
Reaction Time (hours)
Yield (%)
Purity of Crude Product (%)
Ease of Work-up
Hydrazine Hydrate
1-2
85-95
~90
Requires careful handling of excess toxic reagent
Hydrazine Hydrochloride
4-6
80-90
~95
Filtration of NaCl byproduct
Hydrazine Sulfate
6-8
75-85
~95
Filtration of Na2SO4 byproduct
Hydrazine Mesylate
2-4
90-98
>98
Simplified due to soluble byproducts
Mechanistic Considerations
The primary role of the hydrazine salt is to provide a stable and safe source of hydrazine. The reaction mechanism for hydrazone formation is the same regardless of the source, involving nucleophilic attack of the hydrazine on the carbonyl carbon followed by dehydration.
Caption: Simplified mechanism of hydrazone formation.
The advantage of the mesylate salt lies not in altering this fundamental mechanism, but in optimizing the reaction conditions. Improved solubility of the hydrazine mesylate ensures a higher effective concentration of the hydrazine nucleophile, which can lead to a faster reaction rate.
Conclusion and Future Outlook
While hydrazine hydrate and its hydrochloride and sulfate salts have been the workhorses of hydrazine chemistry, the potential advantages offered by hydrazine mesylate warrant serious consideration, especially in the context of pharmaceutical and fine chemical synthesis. The anticipated benefits of enhanced solubility, milder reaction conditions, and simplified work-up procedures could lead to more efficient, cost-effective, and environmentally friendly synthetic processes.
Further research is needed to provide direct experimental comparisons and to fully elucidate the benefits of using mesylate salts in hydrazine synthesis. This guide serves as a starting point for researchers looking to explore this promising alternative and to develop more robust and sustainable synthetic methodologies.
References
Das, V. K., et al. (2015). Different hydrazine sources tested for the formation of hydrazones. ResearchGate. [Link]
Gernon, M., et al. (2020). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. PMC. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemistry of Hydrazine: Applications in Pharmaceuticals and Chemical Synthesis. [Link]
Anusandhanvallari. (2023). Synthesis and Characterization of Hydrazine Derivatives. [Link]
Georg Thieme Verlag. (2008). Product Class 7: Hydrazines and Hydrazinium Salts. Science of Synthesis, 40.7. [Link]
Pisk, J., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(64), 39031-39044. [Link]
Colacino, E., et al. (2023). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. Molecules, 28(14), 5348. [Link]
Comparative Yield Analysis of Hydrazine Derivatives in Heterocycle Formation
Hydrazine derivatives are indispensable bifunctional nucleophiles in the synthesis of nitrogen-containing heterocycles, particularly in the development of pyrazoles and indoles for drug discovery[1],[2]. However, treatin...
Author: BenchChem Technical Support Team. Date: March 2026
Hydrazine derivatives are indispensable bifunctional nucleophiles in the synthesis of nitrogen-containing heterocycles, particularly in the development of pyrazoles and indoles for drug discovery[1],[2]. However, treating all hydrazines as interchangeable reagents is a critical error in synthetic design. The choice of hydrazine—whether alkyl-substituted, aryl-substituted, or terminally alkylated—profoundly dictates reaction kinetics, transition-state stabilization, and the ultimate regiochemical outcome[3].
This guide provides an objective, data-driven comparison of hydrazine derivatives, explaining the mechanistic causality behind yield variations and offering a self-validating protocol for comparative screening.
Mechanistic Causality: Nucleophilicity vs. Steric Hindrance
In heterocycle formation, such as the Knorr pyrazole synthesis from unsymmetrical 1,3-dicarbonyls or pyranones, the initial step is the nucleophilic attack of the hydrazine's terminal nitrogen on the most electrophilic carbonyl carbon[1]. The substituents on the hydrazine dictate the selectivity of this attack:
Methylhydrazine (Alkyl-Substituted): The electron-donating methyl group significantly increases the nucleophilicity of the adjacent nitrogen. While this accelerates the reaction, it often leads to a rapid, indiscriminate kinetic attack on both carbonyls of an unsymmetrical diketone. Consequently, methylhydrazine frequently yields near-equimolar mixtures of regioisomers (e.g., 3- and 5-substituted pyrazoles), complicating purification and lowering the yield of the target isomer[3].
Phenylhydrazine (Aryl-Substituted): The phenyl ring exerts an electron-withdrawing inductive effect, dampening the nucleophilicity of the substituted nitrogen. Coupled with increased steric bulk, 3. This thermodynamic control consistently drives the reaction toward a single major hydrazone intermediate, resulting in highly regioselective pyrazole yields[3].
Terminally Alkylated Arylhydrazines: In the Fischer Indole Synthesis, 4. The alkyl group stabilizes the intermediate hydrazinium species and facilitates the rate-determining [3,3]-sigmatropic rearrangement, providing indole products with higher yields and faster rates at lower temperatures compared to unalkylated counterparts[4].
Mechanistic divergence in pyrazole regioselectivity driven by hydrazine properties.
Comparative Yield & Regioselectivity Analysis
The following table synthesizes quantitative yield and regioselectivity data across different heterocycle targets and hydrazine derivatives, highlighting the operational superiority of specific reagents under varying conditions.
Hydrazine Derivative
Heterocycle Target
Substrate Class
Overall Yield (%)
Regioselectivity (Isomer A:B)
Mechanistic Driver
Hydrazine Hydrate
Pyrazole
Diacetylene ketones
85–95%
100:0 (Single isomer)
Hydrogen bonding to adjacent ester groups stabilizes one transition state[2].
Methylhydrazine
Pyrazole
Acetaldehyde-derived pyranones
75–82%
65:35 (Mixture)
High nucleophilicity leads to rapid, unselective initial attack[3].
Phenylhydrazine
Pyrazole
Ketone-derived pyranones
80–88%
>90:10 (Favors 5-sub)
Steric hindrance and electronic modulation direct attack to the less hindered carbonyl[3].
Phenylhydrazine
Indole
Substituted acetophenones
70–85%
N/A
Standard Fischer indolization; electron-donating groups on acetophenone improve yield[5].
N'-Alkyl-Arylhydrazine
Indole
Cyclohexanones
85–95%
N/A
Terminal alkylation accelerates [3,3]-sigmatropic rearrangement, minimizing side reactions[4].
To objectively evaluate the performance of different hydrazine derivatives, a standardized, self-validating protocol is required. The following methodology for regioselective Knorr pyrazole synthesis incorporates built-in analytical checkpoints to ensure data integrity[1].
Substrate Preparation: In a dry 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 mmol of the unsymmetrical 1,3-dicarbonyl compound (e.g., 1-phenylbutane-1,3-dione) in 10 mL of a protic solvent. Expert Insight: Using Hexafluoro-2-propanol (HFIP) instead of standard ethanol can enhance hydrogen-bonding networks, further differentiating transition state energies and improving regioselectivity[1].
Kinetic Hydrazine Addition: Cool the solution strictly to 0 °C. Dropwise, add 1.05 mmol of the selected hydrazine derivative. Causality: Cooling minimizes the exothermic degradation of the hydrazine and kinetically controls the initial hydrazone formation, preventing immediate, unselective cyclization.
Cyclocondensation: Attach a reflux condenser and heat the mixture to 80 °C for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1) until the dicarbonyl is fully consumed.
Quenching & Extraction: Cool to room temperature, concentrate under reduced pressure, and partition the residue between EtOAc (20 mL) and saturated aqueous NaHCO₃ (20 mL). The basic wash neutralizes any unreacted hydrazine hydrochloride salts.
Self-Validating Analysis (Critical Step): Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate. Do not purify via column chromatography yet. Analyze the crude mixture via ¹H-NMR spectroscopy. Validation: Quantify the regioisomer ratio using the distinct pyrazole C4-proton signals (typically sharp singlets between 6.0–7.0 ppm). This provides an absolute, unmanipulated quantification of regioselectivity before any isolation bias (e.g., differential retention times or solubility) is introduced[3].
Experimental workflow for comparative screening of hydrazines in heterocycle synthesis.
Conclusion
The comparative yield and regioselectivity of heterocycle formation are intrinsically linked to the electronic and steric properties of the chosen hydrazine derivative. While methylhydrazine offers rapid reaction times, its high nucleophilicity often compromises regioselectivity[3]. Conversely, phenylhydrazine and terminally alkylated arylhydrazines provide superior thermodynamic control and transition-state stabilization, resulting in higher yields of specific target isomers in both pyrazole and Fischer indole syntheses[4],[3].
References
Effect of Terminal Alkylation of Aryl and Heteroaryl Hydrazines in the Fischer Indole Synthesis
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Expanding the Synthetic Scope of Rawal's Diene: Rapid Access to Pyran and Pyrazole Derivatives
Source: ChemRxiv
URL:[Link]
Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction
Source: Academia.edu
URL:[Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review
Source: National Institutes of Health (PMC)
URL:[Link]
